Propanamide, 3,3'-thiobis-

• CAS: 5459-10-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Structure and Scientific Context of 3,3'-Thiodipropionamide

Abstract

This technical guide provides a comprehensive analysis of 3,3'-Thiodipropionamide, a symmetrical aliphatic diamide. Designed for researchers, scientists, and professionals in drug development, this document details the molecule's structural features, physicochemical properties, and spectroscopic profile. We present a logical synthetic pathway and robust analytical methodologies for its characterization and quality control. Furthermore, this guide contextualizes the thioether-amide motif within the broader landscape of medicinal chemistry, drawing parallels with established therapeutic agents to underscore its potential relevance as a chemical scaffold. By integrating foundational chemistry with practical, field-proven insights, this whitepaper serves as an essential resource for understanding and utilizing 3,3'-Thiodipropionamide in a scientific setting.

Part 1: Molecular Identity and Physicochemical Properties

Nomenclature and Identifiers

3,3'-Thiodipropionamide is a key organic molecule whose identity is cataloged across major chemical databases, ensuring its unambiguous identification in research and regulatory contexts.

• IUPAC Name : 3-(3-amino-3-oxopropyl)sulfanylpropanamide[1]

• CAS Number : 5459-10-9[1]

• Synonyms : Propanamide, 3,3'-thiobis-[1]

Structural Elucidation

The chemical structure of 3,3'-Thiodipropionamide is defined by its symmetry. It consists of a central thioether (sulfide) linkage connecting two identical propionamide chains. Each chain terminates in a primary amide functional group (-CONH₂). This structure is achiral, meaning it has no stereocenters and is superimposable on its mirror image[2].

• Molecular Formula : C₆H₁₂N₂O₂S[1][2]

• SMILES : C(CSCCC(=O)N)C(=O)N[2]

• InChI : InChI=1S/C6H12N2O2S/c7-5(9)1-3-11-4-2-6(8)10/h1-4H2,(H2,7,9)(H2,8,10)[1][2]

The molecule's architecture—a flexible aliphatic backbone punctuated by a sulfur atom and flanked by two polar, hydrogen-bonding amide groups—dictates its physical properties and potential intermolecular interactions.

Physicochemical Data Summary

The table below summarizes the key physicochemical properties of 3,3'-Thiodipropionamide and its parent diacid, 3,3'-Thiodipropionic acid, for comparative reference.

Property	3,3'-Thiodipropionamide	3,3'-Thiodipropionic Acid (Parent Compound)
Molecular Formula	C₆H₁₂N₂O₂S[1][2]	C₆H₁₀O₄S[3][4]
Molecular Weight	176.24 g/mol [2]	178.21 g/mol [3][4]
Appearance	White to off-white crystalline powder (inferred from related compounds)[5]	White crystalline solid, nacreous leaflets from hot water[3][6]
Melting Point	Data not readily available	130-134 °C[3][6][7]
Solubility	Data not readily available	1 g dissolves in 26.9 mL water at 26 °C; freely soluble in hot water, alcohol, acetone[3]

Part 2: Synthesis and Spectroscopic Characterization

Retrosynthetic Analysis & Proposed Synthesis Protocol

Causality Behind Experimental Choices: The most direct and logical pathway to synthesize a primary diamide like 3,3'-Thiodipropionamide is through the amidation of its corresponding dicarboxylic acid, 3,3'-Thiodipropionic acid. This precursor is commercially available and provides a straightforward route to the target molecule. The conversion of a carboxylic acid to a primary amide typically involves an activation step to make the carbonyl carbon more electrophilic, followed by nucleophilic attack by ammonia. Activating the acid with thionyl chloride (SOCl₂) to form an acyl chloride is a classic, high-yielding method chosen for its efficiency. The subsequent reaction with excess aqueous ammonia ensures complete conversion and neutralizes the HCl byproduct.

Experimental Protocol: Synthesis via Acyl Chloride Intermediate

This protocol is a self-validating system. The success of each step can be monitored (e.g., cessation of gas evolution in Step 3, precipitation of product in Step 4) before proceeding.

• Reaction Setup : In a fume hood, equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube filled with calcium chloride.

• Initial Charge : Add 3,3'-Thiodipropionic acid (10.0 g, 56.1 mmol) to the flask. Add thionyl chloride (15.0 mL, 206 mmol, ~3.7 eq.) dropwise at room temperature.

• Acyl Chloride Formation : Heat the reaction mixture to a gentle reflux (approx. 75-80 °C) for 2 hours. The reaction is complete when gas (SO₂ and HCl) evolution ceases.

• Removal of Excess Reagent : Allow the mixture to cool to room temperature. Carefully remove the excess thionyl chloride under reduced pressure (rotary evaporation). This yields the crude 3,3'-Thiodipropionyl chloride as an oil.

• Amidation : Cool the flask containing the crude acyl chloride in an ice bath. Slowly and cautiously add the acyl chloride to a beaker containing 100 mL of chilled, concentrated aqueous ammonia (~28-30%) with vigorous stirring. A white precipitate of 3,3'-Thiodipropionamide will form immediately.

• Product Isolation : Continue stirring the slurry in the ice bath for 30 minutes. Isolate the white solid by vacuum filtration using a Büchner funnel.

• Purification : Wash the filter cake with three portions of cold deionized water (3 x 20 mL) to remove ammonium chloride. Recrystallize the crude product from a suitable solvent such as hot water or an ethanol/water mixture to obtain pure 3,3'-Thiodipropionamide.

• Drying : Dry the purified crystals in a vacuum oven at 50 °C to a constant weight.

Spectroscopic Profile

The identity and purity of the synthesized product must be confirmed by spectroscopic analysis. The following represents the expected data based on the molecule's structure.

• ¹H NMR Spectroscopy : Due to the molecule's symmetry, only two signals are expected.

  • A triplet at ~2.8 ppm corresponding to the four protons alpha to the sulfur atom (-S-CH₂ -CH₂-).

  • A triplet at ~2.5 ppm corresponding to the four protons alpha to the carbonyl groups (-CH₂-CH₂ -C=O). The signals are triplets due to coupling with the adjacent methylene group protons. The integration of these peaks should be in a 1:1 ratio.

• ¹³C NMR Spectroscopy : The spectrum will be simple, showing only three distinct carbon signals.

  • A peak at ~175 ppm for the two equivalent carbonyl carbons (C =O).

  • A peak at ~35 ppm for the two equivalent carbons alpha to the carbonyl groups (-C H₂-C=O).

  • A peak at ~29 ppm for the two equivalent carbons alpha to the sulfur atom (-S-C H₂-).

• Infrared (IR) Spectroscopy : The IR spectrum provides a definitive fingerprint for the primary amide functional groups.

  • N-H Stretch : Two distinct, medium-intensity bands will appear in the 3100-3500 cm⁻¹ region, characteristic of a primary (-NH₂) amide group.[8]

  • C=O Stretch (Amide I band) : A strong, sharp absorption will be present around 1640-1690 cm⁻¹, which is typical for the carbonyl group in an amide[8][9].

  • N-H Bend (Amide II band) : A notable bending vibration peak will appear in the 1590-1650 cm⁻¹ region, often close to the Amide I band[8].

• Mass Spectrometry (MS) : In an Electron Ionization (EI) experiment, the molecular ion peak [M]⁺ would be expected at m/z = 176. Key fragmentation patterns would likely involve cleavage of the C-S bond or the C-C bonds adjacent to the carbonyl groups.

Part 3: Analytical Chemistry and Quality Control

Chromatographic Purity Assessment

Rationale for Method Selection: For a non-volatile, polar compound like 3,3'-Thiodipropionamide, High-Performance Liquid Chromatography (HPLC) is the analytical method of choice. Specifically, Reverse-Phase HPLC (RP-HPLC) is ideal, as it separates compounds based on their hydrophobicity. The aliphatic nature of the molecule allows for good retention on a non-polar stationary phase (like C18), while the polar amide groups ensure sufficient solubility in typical aqueous-organic mobile phases. UV detection is challenging as the molecule lacks a strong chromophore; however, detection at low wavelengths (~200-210 nm) where the amide bond absorbs is feasible. For enhanced sensitivity, derivatization with a UV-active agent or use of alternative detection methods like electrochemical detection could be employed[10][11][12].

Experimental Protocol: Reverse-Phase HPLC Method

This protocol is designed to be self-validating by incorporating system suitability checks, ensuring the reliability of the analytical run.

• Instrumentation : HPLC system with a quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) or UV-Vis detector.

• Chromatographic Conditions :

  • Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : 5% B to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30 °C.

  • Detection Wavelength : 205 nm.

  • Injection Volume : 10 µL.

• Standard Preparation : Prepare a stock solution of 3,3'-Thiodipropionamide reference standard at 1.0 mg/mL in a 50:50 mixture of water and acetonitrile. Create a working standard at 0.1 mg/mL by diluting the stock solution.

• Sample Preparation : Accurately weigh and dissolve the synthesized sample in the same diluent to a final concentration of approximately 0.1 mg/mL.

• System Suitability : Before sample analysis, inject the working standard solution five times. The system is deemed ready if the relative standard deviation (RSD) for the peak area is ≤ 2.0% and the tailing factor for the main peak is between 0.9 and 1.5.

• Analysis and Purity Calculation : Inject the sample solution. Determine the purity by calculating the area percentage of the main peak relative to the total area of all observed peaks.

Analytical Workflow Diagram

Caption: Workflow for HPLC-based purity determination of 3,3'-Thiodipropionamide.

Part 4: Relevance in Chemical Biology and Drug Development

The Thioether-Amide Motif: A Versatile Scaffold

While 3,3'-Thiodipropionamide is not an active pharmaceutical ingredient itself, its constituent parts—the thioether linkage and primary amide groups—are prevalent in medicinal chemistry.

• Thioether Linkage : The thioether is a stable, flexible, and relatively lipophilic linker. Unlike an ester, it is not susceptible to hydrolysis by esterases. It can, however, be a site for metabolic oxidation to a sulfoxide or sulfone, a property that can be exploited in prodrug design.

• Primary Amide Groups : The two primary amide groups are excellent hydrogen bond donors and acceptors. This allows the molecule or its derivatives to form strong, specific interactions with biological targets like enzyme active sites or protein receptors.

This combination makes the core structure of 3,3'-Thiodipropionamide a valuable starting point for creating bivalent ligands or as a scaffold for combinatorial library synthesis.

Contextualizing Thioamide Functionality in Medicine

The broader "thioamide" class of compounds, which features a C=S bond instead of a C=O bond, includes several important drugs. Understanding their mechanism provides valuable context for the potential of sulfur-containing amides in drug design. For example, the antitubercular drugs ethionamide and prothionamide are prodrugs that are activated within mycobacteria. The activated form then forms a covalent adduct with NAD, which potently inhibits InhA, an enzyme essential for mycolic acid synthesis and thus for the integrity of the bacterial cell wall.

Potential Applications and Future Directions

Given its structure, 3,3'-Thiodipropionamide and its parent diacid could serve as versatile intermediates:

• Drug Development : As a linker to create homodimeric or heterodimeric molecules for targeting proteins with multiple binding sites.

• Polymer Science : The parent diacid, 3,3'-Thiodipropionic acid, is used to synthesize copolythioesters with unique properties and potential biological applications, including antioxidant and cytotoxic activity[13].

• Antioxidants : The parent diacid and its esters are well-known antioxidants used to stabilize polymers and other materials, a function attributed to the sulfur atom's ability to react with radical species[3].

Illustrative Mechanism of Action

Caption: Generalized pathway for thioamide prodrug activation and target inhibition.

Part 5: Safety and Handling

No specific toxicity data for 3,3'-Thiodipropionamide is readily available. Therefore, safety precautions should be based on the data for its parent compound, 3,3'-Thiodipropionic acid, and general laboratory best practices for handling fine chemical powders.

• Potential Hazards : The parent acid is known to cause serious eye irritation[14]. It may also cause skin and respiratory irritation upon prolonged exposure.

• Handling Recommendations :

  • Work in a well-ventilated area or a chemical fume hood to avoid inhaling dust.

  • Wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, gloves, and a lab coat[5].

  • In case of significant dust generation, an approved dust mask or respirator should be used[5].

  • Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling[5].

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents[5].

References

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• PubChem. (n.d.). 3,3'-Thiodipropionamide. Retrieved from [Link]

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• Asian Journal of Chemistry. (2017). Synthesis, Characterization and Biological Applications of Random Aliphatic Copolythioesters Using 3,3'-Thiodipropionic Acid. Retrieved from [Link]

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The Dual Facets of Thioamides: A Technical Guide to their Mechanisms of Action

Introduction

Thioamide-containing compounds represent a versatile class of molecules with significant therapeutic applications, primarily as antithyroid agents and antitubercular drugs. Their efficacy stems from highly specific interactions with key enzymes in distinct metabolic pathways. This technical guide provides an in-depth exploration of the core mechanisms of action of these compounds, designed for researchers, scientists, and drug development professionals. We will delve into the biochemical intricacies of their targets, the metabolic activation processes, and the experimental methodologies used to elucidate these mechanisms. This guide is structured to provide not just a collection of facts, but a causal narrative that underpins the scientific understanding and application of thioamide-based therapeutics.

Part 1: Antithyroid Thioamides - Taming the Thyroid

The primary clinical use of thioamides such as propylthiouracil (PTU) and methimazole (MMI) is in the management of hyperthyroidism, most notably in Graves' disease.[1] Their mechanism of action centers on the inhibition of thyroid hormone synthesis.

The Central Target: Thyroid Peroxidase (TPO)

The cornerstone of antithyroid thioamide action is the inhibition of thyroid peroxidase (TPO), a heme-containing enzyme crucial for the synthesis of thyroid hormones, thyroxine (T4) and triiodothyronine (T3).[2][3] TPO catalyzes two critical steps in thyroid hormonogenesis: the oxidation of iodide (I⁻) to iodine (I₂), and the subsequent iodination of tyrosine residues on the thyroglobulin protein to form monoiodotyrosine (MIT) and diiodotyrosine (DIT).[4]

Thioamides act as potent inhibitors of these TPO-catalyzed reactions.[4] This inhibition prevents the organification of iodine and the coupling of iodotyrosines to form T3 and T4, thereby reducing the production of new thyroid hormones.[3][5] It is important to note that thioamides do not affect the release of pre-formed thyroid hormones stored in the thyroid gland.[4]

Caption: Inhibition of thyroid hormone synthesis and peripheral conversion by thioamides.

The Peripheral Action of Propylthiouracil

In addition to its central effect on TPO, propylthiouracil (PTU) exhibits a distinct peripheral mechanism of action. PTU inhibits the enzyme 5'-deiodinase, which is responsible for the conversion of T4 to the more biologically active T3 in peripheral tissues.[1][6] This dual action of PTU makes it particularly effective in rapidly reducing the symptoms of hyperthyroidism. Methimazole does not share this significant peripheral activity.[7]

Immunosuppressive Effects: An Indirect Consequence

Thioamides have been observed to have immunosuppressive effects in patients with Graves' disease, an autoimmune disorder.[4] Evidence suggests that these effects are not a direct action of the drugs on the immune system, but rather an indirect consequence of restoring a euthyroid state.[8] By reducing the production of thyroid hormones, thioamides modulate the signaling between thyroid cells and immune cells.[8] This can lead to a decrease in the expression of certain interleukins and a reduction in the presentation of thyroid antigens, thereby dampening the autoimmune response.[4][8]

Part 2: Antitubercular Thioamides - Breaching the Mycobacterial Wall

Ethionamide and prothionamide are second-line antitubercular drugs effective against Mycobacterium tuberculosis, including multi-drug resistant strains.[9][10] Unlike their antithyroid counterparts, these thioamides are prodrugs that require metabolic activation within the mycobacterium to exert their therapeutic effect.

Metabolic Activation: The Role of EthA

The activation of ethionamide is a critical first step in its mechanism of action. This process is primarily mediated by the mycobacterial enzyme EthA, a flavin-containing monooxygenase.[10][11] EthA catalyzes the oxidation of the thioamide group of ethionamide.[12] This activation is a multi-step process that ultimately leads to the formation of a reactive species.[13] The expression of the ethA gene is negatively regulated by the transcriptional repressor EthR.[12]

The Ultimate Target: InhA and Mycolic Acid Synthesis

The activated form of ethionamide covalently binds to nicotinamide adenine dinucleotide (NAD⁺) to form an ethionamide-NAD adduct.[10][13] This adduct is the active drug that targets and inhibits the enzyme InhA, an enoyl-acyl carrier protein (ACP) reductase.[9][11] InhA is a key enzyme in the fatty acid synthase-II (FAS-II) pathway, which is essential for the synthesis of mycolic acids.[13][14] Mycolic acids are long-chain fatty acids that are a major component of the mycobacterial cell wall, providing a crucial protective barrier. By inhibiting InhA, ethionamide disrupts mycolic acid synthesis, leading to a compromised cell wall and ultimately, bacterial cell death.[11][14]

Caption: Metabolic activation and inhibitory action of ethionamide in M. tuberculosis.

Mechanisms of Resistance

Resistance to ethionamide in M. tuberculosis can arise through several mechanisms. The most common is mutations in the ethA gene, which prevent the activation of the prodrug.[9][15] Mutations in the ethR gene, leading to increased repression of ethA, can also confer resistance.[10] Additionally, mutations in the inhA gene or its promoter region can lead to an altered InhA enzyme with reduced affinity for the ethionamide-NAD adduct or overexpression of the InhA target, respectively, resulting in cross-resistance with isoniazid.[9][10]

Part 3: Experimental Protocols for Mechanistic Elucidation

Understanding the mechanism of action of thioamides relies on robust experimental methodologies. The following section outlines key protocols for investigating their bioactivity.

Thyroid Peroxidase (TPO) Inhibition Assay (Guaiacol Oxidation Method)

This assay is a classic method to determine the inhibitory potential of compounds against TPO. The principle lies in the TPO-catalyzed oxidation of guaiacol in the presence of hydrogen peroxide (H₂O₂), which produces a colored product, tetraguaiacol, that can be measured spectrophotometrically.

Protocol:

• Reagent Preparation:

  • Phosphate buffer (100 mM, pH 7.4).

  • Guaiacol solution (35 mM in phosphate buffer).

  • Hydrogen peroxide (H₂O₂) solution (300 µM in phosphate buffer).

  • Thyroid microsomes (as a source of TPO), protein concentration determined by a suitable method (e.g., Bradford assay).

  • Test compound (thioamide) solutions at various concentrations.

• Assay Procedure:

  • In a 96-well plate, add 50 µL of thyroid microsomes (e.g., 0.25 µg/µL).

  • Add 50 µL of the test compound solution or vehicle control.

  • Add 50 µL of guaiacol solution.

  • Incubate at 37°C for 30 seconds.

  • Initiate the reaction by adding 50 µL of H₂O₂ solution.

  • Immediately measure the absorbance at 470 nm every 30 seconds for 2-5 minutes using a microplate reader.[1][16][17][18]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).[2][19][20]

InhA Enzymatic Inhibition Assay

This assay measures the inhibition of the M. tuberculosis InhA enzyme by monitoring the oxidation of its cofactor, NADH.

Protocol:

• Reagent Preparation:

  • Assay buffer (e.g., 30 mM PIPES, pH 6.8, containing 150 mM NaCl).

  • Purified recombinant InhA enzyme.

  • NADH solution (e.g., 100 µM in assay buffer).

  • Substrate solution (e.g., 50 µM 2-trans-dodecenoyl-coenzyme A (DD-CoA) in assay buffer).

  • Test compound (activated thioamide or direct inhibitor) solutions at various concentrations.

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the assay buffer.

  • Add the test compound solution or vehicle control.

  • Add NADH and the substrate (DD-CoA).

  • Initiate the reaction by adding the InhA enzyme (e.g., 50 nM final concentration).

  • Immediately monitor the decrease in absorbance at 340 nm over time (e.g., every 30 seconds for 10 minutes) at 25°C.[14][21]

• Data Analysis:

  • Calculate the initial velocity of the reaction from the linear phase of the absorbance decay.

  • Determine the percentage of inhibition for each concentration of the test compound.

  • Calculate the IC₅₀ value as described for the TPO assay.

Part 4: Quantitative Data and Adverse Effects

Comparative Inhibitory Potency

The following table summarizes the reported IC₅₀ values for the inhibition of thyroid peroxidase by methimazole and propylthiouracil.

Compound	IC₅₀ (µM)	Assay Conditions	Reference
Methimazole	0.11	Rat thyroid microsomes, Amplex UltraRed assay	[22]
Propylthiouracil	1.2	Rat thyroid microsomes, Amplex UltraRed assay	[22]
Methimazole	~10-30	Lactoperoxidase (TPO model), guaiacol oxidation	[23]

Note: IC₅₀ values can vary depending on the assay conditions, enzyme source, and substrate used.

Adverse Drug Reactions: A Mechanistic Perspective

Thioamide therapy is associated with several adverse drug reactions, the most serious of which are agranulocytosis and hepatotoxicity.

• Agranulocytosis: This rare but life-threatening condition is characterized by a severe reduction in neutrophils. The exact mechanism is not fully understood but is thought to be immune-mediated.[24] Reactive metabolites of thioamides, formed by myeloperoxidase in neutrophils or cytochrome P450 in the liver, may act as haptens, triggering an immune response against granulocytes.[25] The presence of anti-neutrophil cytoplasmic antibodies (ANCA) in some patients supports this hypothesis.[25]

• Hepatotoxicity: Liver injury associated with thioamides can range from mild elevations in liver enzymes to severe hepatitis.[26] The mechanism is also thought to involve the formation of reactive metabolites by hepatic enzymes, such as cytochrome P450.[27][28] These reactive species can cause direct cellular damage and induce an inflammatory response in the liver.[27]

Conclusion

Thioamide-containing compounds are powerful therapeutic agents whose mechanisms of action are well-defined at the molecular level. Antithyroid thioamides effectively control hyperthyroidism by inhibiting thyroid peroxidase, with propylthiouracil having the additional benefit of blocking peripheral T4 to T3 conversion. Antitubercular thioamides, on the other hand, act as prodrugs that, once activated within the mycobacterium, inhibit the crucial enzyme InhA, leading to the disruption of the bacterial cell wall. A thorough understanding of these mechanisms, supported by robust experimental methodologies, is essential for the continued development and optimization of thioamide-based therapies and for managing their potential adverse effects.

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discovery and history of thiodipropionamides in chemistry

An In-depth Technical Guide to the Discovery and History of Thiodipropionamides in Chemistry

Abstract

This technical guide provides a comprehensive exploration of the discovery, history, and chemical significance of thiodipropionamides. From their conceptual origins rooted in the chemistry of their precursor, 3,3'-thiodipropionic acid (TDPA), to their foundational role as industrial antioxidants and their emerging potential in medicinal chemistry, this document traces the evolution of this unique class of molecules. We will delve into the fundamental synthetic pathways, the mechanistic underpinnings of their function, particularly in polymer stabilization, and the logical progression of their application across various scientific domains. This guide is intended for researchers, scientists, and professionals in drug development and materials science, offering field-proven insights grounded in authoritative chemical principles.

The Chemical Architecture of Thiodipropionamides

The story of thiodipropionamides is one of synergistic molecular design, where the fusion of two distinct and robust functional groups—the thioether and the amide—gives rise to a molecule with unique and valuable properties.

The Thioether Bridge: A Locus of Reactivity

At the heart of the thiodipropionamide structure lies a sulfur atom forming a thioether linkage [S(CH₂CH₂CONH₂)₂]. This sulfur bridge is not merely a passive connector; it is the primary center of the molecule's renowned antioxidant activity. Unlike a simple hydrocarbon chain, the thioether group can readily engage with reactive oxygen species, effectively neutralizing free radicals that would otherwise initiate degradative chain reactions in materials like polymers.[1][2] This ability to scavenge free radicals is a cornerstone of their industrial utility.[1]

The Amide Moiety: Stability and Versatility

The amide bonds provide structural stability and offer pathways for further functionalization. Amides are a fundamental feature in biochemistry, forming the backbone of peptides and proteins, and are prized in medicinal chemistry for their predictable geometry and hydrogen bonding capabilities.[3][4] In thiodipropionamides, the amide groups modulate the molecule's polarity and compatibility with various matrices, from nonpolar polymers to more complex biological systems.

Caption: Core structure of a thiodipropionamide molecule.

Genesis: The Precursor Molecule, 3,3'-Thiodipropionic Acid (TDPA)

The history of thiodipropionamides is inextricably linked to the development of their parent dicarboxylic acid, 3,3'-Thiodipropionic Acid (TDPA). The synthesis and characterization of TDPA were the critical first steps that paved the way for its derivatives.

A Quiet Workhorse of Industrial Chemistry

TDPA, with the formula S(CH₂CH₂COOH)₂, emerged in the mid-20th century from research focused on creating effective antioxidants for the burgeoning polymer industry.[2] Chemists discovered that this sulfur-bridged dicarboxylic acid was exceptionally adept at protecting synthetic polymers, such as polypropylene and polyethylene, from thermal and oxidative degradation.[1][2] Its ability to "mop up" free radicals far exceeded that of simple carboxylic acids, establishing it as a valuable specialty chemical.[2]

Foundational Synthesis of TDPA

The industrial production of TDPA relies on a robust and scalable chemical process. The primary method involves the reaction of thiourea with β-chloropropionic acid or its derivatives under controlled aqueous or alcoholic conditions.[2] Careful monitoring of pH and temperature is crucial to ensure high yields and purity. The resulting TDPA crystallizes from the solution and is then purified through washing and recrystallization.

Caption: Industrial synthesis workflow for TDPA.

From Acid to Amide: The Rise of Thiodipropionamides

With a reliable supply of TDPA established, the logical next step was the exploration of its derivatives. The conversion of the carboxylic acid groups into amides was a straightforward chemical transformation that unlocked new applications and modified the compound's physical properties.

The Advent of Thiodipropionamides

The synthesis of thiodipropionamides follows classical amide bond formation chemistry. By activating the carboxylic acid groups of TDPA, they can readily react with primary or secondary amines to form the corresponding diamides. This derivatization allows for the introduction of various alkyl or aryl (R) groups, enabling fine-tuning of properties such as solubility, melting point, and compatibility with different polymer systems.

Experimental Protocol: Synthesis of a Symmetrical N,N'-Dialkylthiodipropionamide

This protocol outlines a generalized, self-validating procedure for synthesizing a symmetrical thiodipropionamide from TDPA.

Materials:

• 3,3'-Thiodipropionic Acid (TDPA) (1.0 eq)

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂) (2.2 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Primary or Secondary Amine (e.g., R-NH₂) (2.5 eq)

• Triethylamine (TEA) or other non-nucleophilic base (3.0 eq)

• Saturated sodium bicarbonate solution

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Acid Chloride Formation: Suspend TDPA in anhydrous DCM under an inert atmosphere (e.g., nitrogen). Add a catalytic amount of dimethylformamide (DMF). Slowly add thionyl chloride dropwise at 0°C. Allow the mixture to warm to room temperature and stir for 2-4 hours until the solution becomes clear, indicating the formation of the diacyl chloride.

  • Causality: The conversion to the highly reactive acyl chloride is necessary to facilitate the subsequent nucleophilic attack by the less reactive amine.

• Amidation: In a separate flask, dissolve the amine and triethylamine in anhydrous DCM and cool to 0°C.

• Slowly add the freshly prepared diacyl chloride solution from step 1 to the amine solution dropwise. Maintain the temperature at 0°C during the addition.

  • Causality: The slow addition and low temperature control the exothermic reaction, preventing side reactions. Triethylamine acts as an acid scavenger, neutralizing the HCl byproduct.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Workup & Purification: Quench the reaction by adding saturated sodium bicarbonate solution. Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Validation: The crude product is typically purified by recrystallization or column chromatography. The final product's identity and purity should be confirmed using analytical techniques such as NMR spectroscopy and Mass Spectrometry.

Caption: Reaction pathway from TDPA to a thiodipropionamide.

The Industrial Apex: Thiodipropionamides and Their Esters as Antioxidants

While thiodipropionamides found niche uses, it was their close chemical cousins, the thiodipropionate esters, that became industrial titans. The principles of their function are identical and provide the best-documented case for the utility of the thiodipropionate backbone.

Mechanism of Antioxidant Action

The primary role of thiodipropionate derivatives like Dilauryl Thiodipropionate (DLTDP) and Distearyl Thiodipropionate (DSTDP) is to function as secondary antioxidants or "hydroperoxide decomposers."[1][5] The oxidative degradation of polymers is a free-radical chain reaction that produces hydroperoxides (ROOH). These hydroperoxides are unstable and break down to create new, highly destructive radicals.

Thiodipropionates interrupt this cycle by decomposing the hydroperoxides into non-radical, stable products. The thioether sulfur is oxidized in the process, effectively sacrificing itself to protect the polymer matrix.[1] This mechanism makes them highly effective at providing long-term heat stability.[6]

Caption: Antioxidant mechanism of thiodipropionates.

Key Industrial Compounds

Derivatives of TDPA are widely used as stabilizers in plastics like polyethylene, polypropylene, and PVC.[5]

Compound Name (Acronym)	Structure	Key Application
Dilauryl Thiodipropionate (DLTDP)	S(CH₂CH₂COO-C₁₂H₂₅)₂	General-purpose antioxidant for polyolefins, rubbers, and synthetic materials.[6]
Distearyl Thiodipropionate (DSTDP)	S(CH₂CH₂COO-C₁₈H₃₇)₂	Effective in polymers, plastics, and lubricants, valued for its low volatility.[5]
Thiodipropionic Acid (TDPA)	S(CH₂CH₂COOH)₂	Used in cosmetics, as a food additive (E388), and as a synthetic precursor.[7]

Modern Frontiers: Medicinal and Materials Chemistry

While the legacy of thiodipropionamides is rooted in industrial polymer stabilization, the unique properties of the thioamide and amide functionalities continue to inspire new areas of research.

Thioamides in Drug Design

The closely related thioamide group (a direct isostere of the amide bond) has gained significant attention in medicinal chemistry.[3][4] Replacing an amide's oxygen with sulfur creates a thioamide, a change that can dramatically improve a drug candidate's properties. This single-atom substitution can increase resistance to enzymatic degradation (proteolysis), enhance membrane permeability, and alter target-binding interactions.[4][8] For example, thioamide substitution has been used to create more stable peptide therapeutics and has been integral to prodrugs like the anti-tubercular agent ethionamide.[4][8]

Potential of Thiodipropionamides in Biomedicine

The structural features of thiodipropionamides—a flexible thioether linker and two modifiable amide termini—make them intriguing scaffolds for drug discovery. Researchers have explored their use as building blocks for various bioactive molecules. For instance, TDPA has been used as a reactant to synthesize glutaminase inhibitors with potential antitumor activity. The amide groups provide handles for attaching pharmacophores, while the central thioether could influence the molecule's pharmacokinetic profile. This area represents a promising, albeit less developed, chapter in the history of thiodipropionamides.

Conclusion and Future Outlook

The journey of thiodipropionamides from their conceptual synthesis in the mid-20th century to their status as critical industrial additives is a testament to functional molecular design. Born from the need to prevent polymer degradation, the core structure of a sulfur atom bridging two propionamide units proved to be remarkably effective. The parent acid, TDPA, and its ester derivatives have become indispensable in materials science.

Looking forward, the next chapter for this molecular class may lie in the life sciences. As medicinal chemists continue to leverage the unique properties of sulfur-containing molecules and amide isosteres, the thiodipropionamide scaffold stands as a versatile and underexplored platform for the development of novel therapeutic agents. Its history as a quiet, reliable workhorse in one industry may well be the prologue to a dynamic future in another.

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• Lesielle. Thiodipropionic acid.
• Technologies. (2019, December 4). Thioamide-modified peptides for stabilized therapeutics and drug development.

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Solubility Profile and Solvent Compatibility of 3,3'-Thiobispropanamide (TDPAM) in Organic Solvents

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Technical Guide & Analytical Whitepaper

Abstract

Understanding the solubility profile of 3,3'-thiobispropanamide (TDPAM, CAS: 5459-10-9) is critical for its application as a chemical intermediate, cross-linking agent, and solubilization scaffold in drug development. This whitepaper provides an in-depth thermodynamic and empirical analysis of TDPAM’s behavior in organic solvents. By deconstructing the molecule's structural features—specifically its dual primary amide groups and central thioether linkage—this guide establishes a predictive framework for solvent selection and outlines a self-validating experimental protocol for precise solubility quantification.

Chemical Identity & Structural Causality

To predict the solubility of an organic compound, one must first analyze the cohesive energy of its solid-state crystal lattice versus the solvation energy offered by the solvent.

TDPAM ( C6​H12​N2​O2​S ) consists of a flexible thioether core (-S-) flanked by two terminal primary amide groups ( −CONH2​ ).

• The Amide Influence: Primary amides are exceptionally strong hydrogen-bond donors (via the NH2​ protons) and acceptors (via the carbonyl oxygen). In the solid state, TDPAM forms a robust, highly ordered intermolecular hydrogen-bonding network.

• The Thioether Influence: While the thioether linkage provides conformational flexibility and a moderate dipole moment, it is structurally subordinate to the amides regarding phase behavior.

Causality of Solvation: For TDPAM to dissolve, the chosen organic solvent must possess sufficient hydrogen-bond accepting (HBA) or hydrogen-bond donating (HBD) capacity to disrupt the strong amide-amide lattice. Consequently, TDPAM exhibits excellent solubility in highly polar and aqueous environments[1].

This behavior contrasts sharply with its structural analogs. For instance, the nitrile derivative (3,3'-thiodipropionitrile) lacks the H-bond donating capacity of an amide and is readily soluble in moderately polar organics like benzene and acetone[2]. Conversely, the ester derivative (dilauryl thiodipropionate) is dominated by its long hydrophobic alkyl chains, rendering it completely insoluble in water but highly soluble in non-polar organic solvents[3]. Because TDPAM possesses the highly polar primary amides, its solubility is restricted almost exclusively to polar protic and polar aprotic organic solvents.

Comparative Solvation Thermodynamics

Based on the Kamlet-Taft solvent parameters (α for H-bond donation, β for H-bond acceptance, and π* for polarizability), we can categorize the expected quantitative solubility of TDPAM across standard organic solvent classes.

Table 1: Predictive Solubility Matrix for TDPAM in Organic Solvents

Solvent Classification	Representative Solvents	Estimated Solubility Range	Solvation Mechanism & Causality
Polar Aprotic	DMSO, DMF, NMP	> 50 mg/mL	High β values (strong H-bond acceptance) effectively disrupt the amide-amide crystal lattice without the energetic penalty of solvent self-association.
Polar Protic	Methanol, Ethanol	10 - 50 mg/mL	Dual H-bond donation and acceptance interact well with TDPAM, though slightly hindered by the solvent's own cohesive self-association.
Ketones / Esters	Acetone, Ethyl Acetate	1 - 10 mg/mL	Moderate dipole-dipole interactions; insufficient H-bond capacity to fully overcome the solute's lattice energy.
Non-Polar	Hexane, Toluene	< 1 mg/mL	Weak London dispersion forces are thermodynamically incapable of breaking the robust intermolecular amide hydrogen bonds.

Experimental Methodology: The Isothermal Shake-Flask Protocol

To empirically validate the solubility of TDPAM for specific formulation requirements, a rigorous, self-validating methodology must be employed. The standard shake-flask method is recommended, but it must be optimized for the slow dissolution kinetics typical of crystalline amides.

Step-by-Step Workflow

• Solvent Selection & Preparation: Select solvents based on the target dielectric constant and H-bonding requirements. Ensure all solvents are anhydrous (Karl Fischer titration < 0.1% water) to prevent aqueous solubility artifacts.

• Excess Solute Addition: Weigh an excess amount of TDPAM (e.g., 150 mg) into a 5 mL amber glass vial. Add exactly 1.0 mL of the target organic solvent.

  • Causality: An excess of solid ensures that the thermodynamic equilibrium (saturation point) is reached, rather than a kinetic dissolution state.

• Isothermal Equilibration: Seal the vial and place it in a thermostatic shaker bath at 25.0 ± 0.1 °C. Agitate at 150 RPM for 48 hours .

  • Causality: Crystalline amides often exhibit high lattice energies that result in slow dissolution kinetics. A 48-hour window prevents the underestimation of solubility caused by premature sampling.

• Phase Separation (Self-Validating Step): Centrifuge the suspension at 10,000 RPM for 15 minutes at 25 °C to pellet the undissolved solid.

  • Validation Loop: Sample the supernatant at t=24 hours and t=48 hours. If the quantified concentration varies by >5%, thermodynamic equilibrium has not been reached, and equilibration must be extended to 72 hours.

• Quantitative Analysis: Dilute the supernatant in a compatible mobile phase and analyze via HPLC-UV. TDPAM can be detected via the amide/thioether backbone absorption at ~210-220 nm.

Workflow Visualization

Figure 1: Standardized Shake-Flask Workflow for TDPAM Solubility Determination.

Conclusion

The solubility of 3,3'-thiobispropanamide in organic solvents is fundamentally governed by its dual primary amide functional groups. While the thioether core provides molecular flexibility, the thermodynamic driving force for dissolution requires solvents with high hydrogen-bond accepting capabilities (e.g., DMSO, DMF) or dual H-bond donor/acceptor properties (e.g., Methanol, Ethanol). By utilizing the predictive matrices and self-validating protocols outlined in this guide, formulation scientists can rapidly optimize solvent systems for TDPAM-dependent chemical syntheses and drug development pipelines.

References

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Molecular Weight, Formula, and Technical Applications of 3,3'-Thiodipropionamide: A Comprehensive Guide

Executive Summary

In the landscape of functional organic intermediates, 3,3'-Thiodipropionamide (TDPAM) occupies a unique niche. Characterized by its symmetrical thioether core flanked by two terminal primary amides, this compound serves as a critical building block in polymer stabilization, precious metal extraction, and drug development scaffolds.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic chemical identifiers. Here, we will dissect the physicochemical properties of TDPAM—specifically its molecular weight and formula—and bridge the gap between its molecular architecture and its macroscopic applications through self-validating experimental protocols and mechanistic analysis.

Physicochemical Profiling & Structural Elucidation

The utility of 3,3'-Thiodipropionamide is dictated by its precise elemental composition and structural geometry.

The molecular formula of TDPAM is C₆H₁₂N₂O₂S . This composition yields a molecular weight of 176.234 g/mol [1]. The molecule features a central sulfur atom (thioether linkage) that acts as a soft nucleophile, while the terminal amide groups provide rigid, extensive intermolecular hydrogen bonding. This duality makes TDPAM highly polar and gives it a distinct solubility profile—soluble in highly polar protic solvents but insoluble in non-polar organic media.

Quantitative Data Summary

The following table summarizes the critical physicochemical parameters required for analytical verification and structural modeling:

Parameter	Value	Analytical Method / Source
Molecular Formula	C₆H₁₂N₂O₂S	Elemental Analysis[2]
Molecular Weight	176.234 g/mol	Mass Spectrometry[1]
Monoisotopic Mass	176.0619 Da	High-Resolution MS[2]
CAS Registry Number	5459-10-9	[3]
Hydrogen Bond Donors	2 (Primary Amides)	Crystallography[2]
Hydrogen Bond Acceptors	3 (O, O, S)	Crystallography[2]
Rotatable Bonds	6	3D Conformation Analysis[2]

Experimental Protocols: Synthesis & Isolation

To synthesize 3,3'-Thiodipropionamide with high purity for downstream applications, a nucleophilic acyl substitution (amidation) route is preferred over the direct hydration of 3,3'-thiodipropionitrile, as it minimizes the formation of carboxylic acid byproducts[4].

Protocol: Amidation of Dimethyl 3,3'-Thiodipropionate

Scientific Causality: The choice of methanol as a solvent in this protocol is deliberate. Methanol readily dissolves the ester precursor but acts as an anti-solvent for the highly polar diamide product.

Self-Validating System: As the reaction progresses, TDPAM precipitates out of the solution. This visual cessation of precipitate formation directly indicates reaction completion, while the precipitation itself drives the chemical equilibrium forward via Le Chatelier's principle.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 equivalent of dimethyl 3,3'-thiodipropionate in anhydrous methanol (1 M concentration) in a heavy-walled reaction vessel.

• Amidation: Chill the solution to 0–5 °C. Slowly bubble anhydrous ammonia (NH₃) gas into the solution until saturation is achieved. Seal the vessel and allow it to stir at room temperature for 24 hours.

• Observation & Validation: Monitor the reaction for the formation of a dense white precipitate. The reaction is complete when the mass of the precipitate stabilizes.

• Isolation: Filter the suspension under a vacuum. Wash the crystalline solid with cold methanol to remove unreacted ester and trace impurities.

• Drying: Dry the product in a vacuum oven at 50 °C for 12 hours to yield pure 3,3'-Thiodipropionamide.

Figure 1: Synthetic workflow for 3,3'-Thiodipropionamide via nucleophilic acyl substitution.

Mechanisms of Action in Advanced Applications

A. Polymer Stabilization & Antioxidant Properties

Derivatives of the thiodipropionate family are heavily utilized as secondary antioxidants in polymer science[5]. During the thermal or UV-induced degradation of polymers (e.g., polyolefins), unstable hydroperoxides (ROOH) are formed. The thioether sulfur in TDPAM acts as a hydroperoxide decomposer. Through a nucleophilic attack, the sulfur atom reduces the reactive hydroperoxide to a stable alcohol (ROH) while being oxidized to a sulfoxide[6].

Figure 2: Antioxidant mechanism of thioether-mediated hydroperoxide decomposition.

B. Ditopic Extractant for Precious Metals

In hydrometallurgy and drug-scaffold recycling, TDPAM acts as a highly effective ditopic extractant for transition metals like Palladium(II) and Platinum(IV)[7]. The mechanism relies on "inner and outer sphere binding." The soft thioether sulfur coordinates directly with the soft Pd(II) center (inner sphere), while the amide protons form hydrogen bonds with the chloride ligands of the metal complex (outer sphere). This creates a highly stable pseudochelate ring, enabling the rapid extraction of Pd(II) from highly acidic chloride leach streams[7].

Analytical Characterization Workflow

To verify the molecular weight (176.234 g/mol ) and structural integrity of synthesized TDPAM, utilize the following LC-MS/MS workflow:

Protocol: LC-MS/MS Characterization

• Sample Preparation: Dissolve 1 mg of TDPAM in 1 mL of LC-MS grade Water/Acetonitrile (50:50 v/v) spiked with 0.1% Formic Acid. Causality: Formic acid is explicitly added to protonate the primary amides, ensuring robust ionization to the [M+H]⁺ species.

• Chromatographic Separation: Inject 5 µL onto a C18 Reverse-Phase column using a high-aqueous gradient. Causality: The extreme polarity of the dual amides requires high aqueous conditions to prevent premature elution in the void volume.

• Mass Spectrometry: Operate in positive Electrospray Ionization (+ESI) mode. Monitor for the parent monoisotopic ion at m/z 177.07.

• Self-Validation: Induce Collision-Induced Dissociation (CID). The presence of a dominant fragment ion at m/z 160 (corresponding to the neutral loss of NH₃) serves as a self-validating confirmation of the terminal primary amide structure.

References

• Title: 3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567 Source: PubChem, National Library of Medicine URL: [Link]

• Title: 3,3′-Thiobis[propanamide] (CAS 5459-10-9) Source: CAS Common Chemistry URL: [Link]

• Title: 3,3'-THIODIPROPIONAMIDE Source: Inxight Drugs, National Center for Advancing Translational Sciences (NCATS) URL: [Link]

• Title: Ditopic Extractants to Separate Palladium(II) and Platinum(IV) Chloridometalates via Inner or Outer Sphere Binding Source: ResearchGate URL: [Link]

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Spectroscopic Characterization of Propanamide, 3,3'-thiobis-: An In-Depth Technical Guide

Target Audience: Analytical Chemists, Spectroscopists, and Drug Development Professionals Compound Focus: Propanamide, 3,3'-thiobis- (CAS: 5459-10-9)

Executive Summary & Chemical Identity

Propanamide, 3,3'-thiobis- (commonly referred to as 3,3'-thiodipropionamide) is a symmetrical thioether-diamide with the molecular formula C6​H12​N2​O2​S [1]. In pharmaceutical formulation and polymer science, thiodipropionate derivatives are highly valued as secondary antioxidants and hydroperoxide decomposers. Accurate structural elucidation of this compound is critical for monitoring degradation pathways and ensuring formulation stability.

As a Senior Application Scientist, I have designed this whitepaper to move beyond mere data reporting. Here, we will dissect the causality behind spectroscopic choices, establishing self-validating analytical workflows for Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy that guarantee data integrity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The Causality of Solvent Selection

The most critical variable in the NMR analysis of primary amides is the choice of deuterated solvent. While protic solvents like D2​O or CD3​OD offer excellent solubility, they induce rapid deuterium exchange with the −NH2​ protons. This exchange effectively broadens or completely silences the amide signals, leading to incomplete structural verification.

The Solution: Anhydrous Dimethyl Sulfoxide-d6 ( DMSO-d6​ ) must be used. DMSO-d6​ acts as a strong hydrogen-bond acceptor, locking the amide protons in place and significantly slowing their exchange rate. This creates a self-validating system: the restricted rotation around the C-N partial double bond becomes observable, resolving the −NH2​ protons into two distinct broad singlets (one for the proton syn to the carbonyl oxygen, and one for the anti proton).

Spectral Assignments

The symmetry of 3,3'-thiodipropionamide simplifies the spectrum, yielding fewer signals than the total carbon/proton count. The electron-rich sulfur atom and the electron-withdrawing carbonyl group create distinct chemical environments for the two methylene groups [2].

Table 1: Summarized 1 H and 13 C NMR Data (in DMSO-d6​ )

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment / Causality
1 H	7.30	Broad Singlet (br s)	2H	−NH2​ (anti to C=O); H-bonded to DMSO.
1 H	6.80	Broad Singlet (br s)	2H	−NH2​ (syn to C=O); H-bonded to DMSO.
1 H	2.65	Triplet (t)	4H	−S−CH2​− ; Deshielded by adjacent thioether.
1 H	2.35	Triplet (t)	4H	−CH2​−C=O ; Deshielded by adjacent carbonyl.
13 C	173.5	Singlet (s)	2C	C=O (Amide carbonyl carbon).
13 C	35.2	Singlet (s)	2C	−CH2​−C=O (Alpha-carbon to carbonyl).
13 C	27.8	Singlet (s)	2C	−S−CH2​− (Alpha-carbon to sulfur).

NMR Experimental Workflow

Caption: Step-by-step NMR sample preparation and acquisition workflow for thiobis-amides.

Step-by-Step Methodology:

• Weighing: Accurately weigh 10–15 mg of 3,3'-thiodipropionamide into a clean glass vial.

• Solvation: Add 600 µL of anhydrous DMSO-d6​ (containing 0.03% v/v TMS as an internal standard).

• Homogenization: Vortex the mixture for 30 seconds. If particulates remain, sonicate for 2 minutes to ensure complete dissolution.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. Causality: Removing paramagnetic impurities and undissolved micro-particles prevents localized magnetic field inhomogeneities, ensuring sharp spectral lines.

• Transfer: Pipette the filtered solution into a precision 5 mm NMR tube.

• Acquisition: Run 1 H NMR at 400 MHz (minimum 16 scans) and 13 C NMR at 100 MHz (minimum 1024 scans) at 298 K.

Infrared (IR) Spectroscopy

The Causality of Technique Selection

Historically, solid amide characterization relied on KBr pellet transmission IR. However, KBr is highly hygroscopic. Absorbed atmospheric moisture exhibits strong stretching (~3400 cm⁻¹) and bending (~1640 cm⁻¹) vibrations that perfectly mask the critical N-H stretches and Amide I/II bands of our target analyte.

The Solution: Attenuated Total Reflectance (ATR) utilizing a monolithic diamond crystal is the modern gold standard. ATR requires zero sample preparation, eliminating moisture artifacts. By collecting a background scan immediately prior to sample application, the system self-validates the absence of atmospheric interference.

Vibrational Assignments

The IR spectrum of 3,3'-thiodipropionamide is dominated by strong hydrogen bonding networks in the solid state, which shift the carbonyl and amine stretching frequencies to lower wavenumbers compared to dilute solutions.

Table 2: Summarized FTIR-ATR Vibrational Data

Wavenumber (cm⁻¹)	Intensity	Mode	Structural Assignment
3350, 3180	Strong, Doublet	ν(N-H)	Primary amide asymmetric and symmetric N-H stretch.
2920, 2850	Medium	ν(C-H)	Aliphatic methylene asymmetric and symmetric C-H stretch.
1660	Very Strong	ν(C=O)	Amide I band: Carbonyl stretch (lowered due to H-bonding).
1625	Strong	δ(N-H)	Amide II band: N-H in-plane bending coupled with C-N stretch.
1410	Medium	ν(C-N)	Amide III band: C-N stretching vibration.
680	Weak	ν(C-S)	Thioether C-S stretching mode.

FTIR-ATR Experimental Workflow

Caption: FTIR-ATR operational pathway ensuring moisture-free baseline validation.

Step-by-Step Methodology:

• System Preparation: Purge the FTIR spectrometer with dry nitrogen gas to eliminate atmospheric CO2​ and water vapor.

• Background Validation: Clean the diamond ATR crystal with isopropyl alcohol and allow it to dry. Collect a 32-scan background spectrum. Causality: This establishes a zero-absorbance baseline, ensuring that any subsequent peaks belong exclusively to the analyte.

• Application: Place approximately 2–5 mg of solid 3,3'-thiodipropionamide directly onto the center of the diamond crystal.

• Compression: Lower the ATR pressure anvil until the clutch clicks. Causality: Consistent, high pressure ensures intimate optical contact between the solid crystal lattice of the sample and the diamond, maximizing the evanescent wave penetration depth.

• Acquisition: Collect the sample spectrum using 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹. Apply an ATR correction algorithm to account for wavelength-dependent penetration depth.

Conclusion

The robust spectroscopic characterization of Propanamide, 3,3'-thiobis- relies heavily on understanding the physical chemistry of amides and thioethers. By intentionally selecting DMSO-d6​ to suppress proton exchange in NMR, and utilizing ATR-FTIR to bypass the hygroscopic pitfalls of KBr pellets, researchers can generate highly reproducible, self-validating analytical profiles. These methodologies ensure that structural integrity is maintained and accurately recorded during drug development and polymer stability testing.

References

• National Center for Biotechnology Information (NCBI). "3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567 - PubChem." PubChem Compound Summary. Accessed March 2026. URL: [Link]

• National Center for Advancing Translational Sciences (NCATS). "3,3'-THIODIPROPIONAMIDE - Inxight Drugs." Inxight Drugs Database. Accessed March 2026. URL: [Link]

An In-Depth Technical Guide to the Preliminary Biological Activity of Propanamide, 3,3'-thiobis-

This guide provides a comprehensive technical overview of the preliminary biological evaluation of Propanamide, 3,3'-thiobis-. Designed for researchers, scientists, and drug development professionals, this document outlines the core chemical attributes of the compound, explores the potential biological activities based on the broader class of thioamides, and presents detailed protocols for its initial screening.

Introduction to Propanamide, 3,3'-thiobis-

Propanamide, 3,3'-thiobis-, also known as 3,3'-Thiodipropionamide, is an organic compound with the molecular formula C₆H₁₂N₂O₂S.[1] It is structurally characterized by a central sulfide linkage connecting two propanamide moieties.

Table 1: Chemical and Physical Properties of Propanamide, 3,3'-thiobis-

Property	Value	Source
Molecular Formula	C₆H₁₂N₂O₂S	PubChem[1]
Molecular Weight	176.24 g/mol	PubChem
IUPAC Name	3-[(3-amino-3-oxopropyl)sulfanyl]propanamide	PubChem
CAS Number	5459-10-9	PubChem
Canonical SMILES	C(CSCCC(=O)N)C(=O)N	PubChem[1]

While direct biological data for Propanamide, 3,3'-thiobis- is limited in publicly accessible databases, the presence of the thioamide functional group suggests a range of potential biological activities. Thioamides are known isosteres of amides and have been extensively studied in medicinal chemistry for their diverse pharmacological properties.[2][3]

Potential Biological Activities of Thioamide-Containing Compounds

The thioamide moiety is a key structural feature in a variety of biologically active molecules, exhibiting a broad spectrum of activities including antimicrobial, antifungal, and anticancer effects.[2][3] The replacement of the amide oxygen with sulfur alters the electronic and steric properties of the molecule, often leading to enhanced biological activity and increased stability against enzymatic degradation.[4]

Antimicrobial and Antifungal Activity

Thioamide derivatives have demonstrated notable activity against a range of microbial pathogens.[5] For instance, the natural product closthioamide, which contains multiple thioamide groups, exhibits potent antibacterial activity by inhibiting DNA gyrase and topoisomerase IV.[6] The antimicrobial action of some thioamides is attributed to their ability to form covalent adducts with essential biomolecules in pathogens.[7] For example, the antitubercular drugs ethionamide and prothionamide, which are thioamides, are activated within mycobacteria to form an adduct with NAD+, which then inhibits InhA, an enzyme crucial for mycolic acid synthesis.[7]

Studies on various synthetic thioamides and related compounds have also revealed significant antifungal properties.[8][9][10][11] The proposed mechanisms often involve the disruption of fungal cell wall integrity or the inhibition of key enzymes like sterol 14-α demethylase (CYP51).[10][12]

Cytotoxic and Anticancer Activity

A growing body of evidence supports the potential of thioamide-containing compounds as anticancer agents.[13][14] Their mechanisms of action are diverse and can include the induction of apoptosis, inhibition of cell proliferation, and interference with key signaling pathways.[15] Some thioamide derivatives have been shown to selectively target cancer cells while exhibiting lower toxicity towards normal cells.[14][15] The cytotoxic effects are often dose-dependent and can vary significantly across different cancer cell lines.[13]

Experimental Protocols for Preliminary Biological Screening

To elucidate the biological activity of Propanamide, 3,3'-thiobis-, a systematic preliminary screening is essential. The following protocols provide a robust framework for assessing its antimicrobial, antifungal, and cytotoxic properties.

Antimicrobial Susceptibility Testing: Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion method is a widely used qualitative technique to screen for antimicrobial activity.[16] It is a practical and cost-effective first step in identifying potential antimicrobial agents.[17]

Principle: A standardized inoculum of a test microorganism is spread on an agar plate. Paper disks impregnated with the test compound are then placed on the agar surface. During incubation, the compound diffuses into the agar, creating a concentration gradient. If the compound inhibits microbial growth, a clear zone of inhibition will appear around the disk. The diameter of this zone is proportional to the susceptibility of the microorganism to the compound.[17]

Step-by-Step Protocol:

• Preparation of Inoculum:

  • Aseptically select 3-5 well-isolated colonies of the test bacterium from a fresh (18-24 hour) culture plate.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[18]

• Inoculation of Agar Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.[19]

• Application of Test Compound:

  • Allow the plate to dry for 3-5 minutes.

  • Aseptically place sterile paper disks (6 mm in diameter) impregnated with a known concentration of Propanamide, 3,3'-thiobis- onto the agar surface.

  • Gently press the disks to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35-37°C for 16-18 hours.

• Interpretation of Results:

  • Measure the diameter of the zones of complete inhibition in millimeters.

  • The results are typically interpreted as susceptible, intermediate, or resistant based on standardized tables, although for a novel compound, the zone size itself provides a preliminary indication of activity.[16]

Kirby-Bauer Disk Diffusion Workflow

Antifungal Susceptibility Testing

A similar disk diffusion or a broth microdilution method can be employed for preliminary antifungal screening. For yeasts like Candida albicans, RPMI-1640 agar is often used. The general principles of inoculum preparation, inoculation, and interpretation are analogous to antibacterial testing.

Cytotoxicity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[20][21] It is a quantitative method suitable for high-throughput screening of chemical compounds.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[20] These insoluble crystals are then dissolved in a solubilizing agent, and the absorbance of the colored solution is measured spectrophotometrically. The intensity of the purple color is directly proportional to the number of viable, metabolically active cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of Propanamide, 3,3'-thiobis- in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a positive control (a known cytotoxic agent).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[20]

  • Incubate the plate for 4 hours at 37°C.[20]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.2% NP-40 and 8 mM HCl in isopropanol) to each well to dissolve the formazan crystals.[22]

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background absorbance.[20]

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

MTT Assay Workflow for Cytotoxicity Assessment

Potential Mechanisms of Action

While the precise mechanism of action for Propanamide, 3,3'-thiobis- remains to be determined, insights can be drawn from related thioamide compounds.

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Protocols & Analytical Methods

Application Note: 3,3'-Thiodipropionamide (TDPA) as a Synergistic Secondary Antioxidant in Polymer Stabilization

Executive Summary

The thermal and oxidative degradation of polymers during high-temperature melt processing and long-term environmental exposure remains a primary failure mode in materials science. While primary antioxidants (such as hindered phenols) are effective at scavenging free radicals, they inherently generate hydroperoxides as a byproduct of their stabilization mechanism. This application note details the mechanistic integration and experimental validation of 3,3'-Thiodipropionamide (TDPA) —a thioether-based secondary antioxidant. By acting as a highly efficient hydroperoxide decomposer, TDPA works synergistically with primary antioxidants to interrupt the auto-oxidation cascade, preserving molecular weight, mechanical integrity, and optical clarity in polyolefins and polyamides.

Mechanistic Principles: The Causality of Stabilization

During the melt processing of polymers, shear stress and thermal energy initiate auto-oxidation, cleaving polymer chains (RH) to generate alkyl (R•) and peroxy (ROO•) radicals. Primary antioxidants, typically hindered phenols like Irganox 1010, neutralize these radicals by donating a hydrogen atom. However, this scavenging process converts the highly reactive peroxy radicals into hydroperoxides (ROOH).

Hydroperoxides are notoriously unstable intermediates. Under continued heat or UV exposure, ROOH readily cleaves into alkoxy (RO•) and hydroxyl (•OH) radicals, re-initiating the degradation cascade and causing chain scission or cross-linking (1)[1].

This is where 3,3'-Thiodipropionamide (TDPA) becomes critical. Functioning as a secondary antioxidant, the thioether sulfur atom in TDPA acts as a site of nucleophilic reactivity. It catalytically attacks and decomposes these accumulating hydroperoxides into non-radical, stable alcohols (ROH), while the TDPA itself is oxidized to a sulfoxide, and eventually a sulfone (2)[2]. This synergistic mechanism provides comprehensive protection against thermal degradation, making it highly effective when combined with dialkyl 3,3'-thiodipropionates or hindered phenols (3)[3].

Fig 1: Auto-oxidation cycle of polymers and the synergistic intervention of TDPA and primary antioxidants.

Experimental Protocols

Protocol 1: Melt Compounding of Stabilized Polymer Blends

Objective: Uniformly disperse TDPA and primary antioxidants into a polymer matrix to prevent degradation during high-shear extrusion. Causality Insight: A 1:3 ratio of primary to secondary antioxidant is utilized because a single hindered phenol molecule can generate multiple hydroperoxides during its radical scavenging lifecycle. A stoichiometric excess of TDPA is required to neutralize these accumulating hydroperoxides. Typical formulations utilize 0.1% to 0.5% by weight of the antioxidant system based on the polymer weight (4)[4].

• Resin Preparation: Dry the base polymer resin (e.g., Polypropylene) in a desiccant dryer at 80°C for 4 hours to remove moisture, which can cause hydrolytic degradation.

• Dry Blending: In a high-speed mixer, combine the dried resin with 0.1 wt% Hindered Phenol (Primary AO) and 0.3 wt% TDPA (Secondary AO).

• Twin-Screw Extrusion: Feed the blend into a co-rotating twin-screw extruder. Set the temperature profile from 190°C (feed zone) to 220°C (die). The high shear ensures homogenous dispersion of the solid TDPA particles into the polymer melt.

• Pelletization: Quench the extruded strands in a water bath and pelletize.

Self-Validation Check: Measure the Melt Flow Index (MFI) of the resulting pellets. If the MFI is >10% higher than the virgin resin, chain scission occurred during extrusion, indicating inadequate antioxidant dispersion or an overly aggressive thermal profile.

Protocol 2: Oxidative Induction Time (OIT) via DSC

Objective: Quantify the thermal-oxidative stability of the compounded polymer using Differential Scanning Calorimetry (ASTM D3895). Causality Insight: Purging with nitrogen during the initial heating phase is critical to prevent premature oxidation before the target isothermal testing temperature is reached.

• Sample Preparation: Weigh 5.0 ± 0.5 mg of the compounded polymer pellet into an open aluminum DSC pan.

• Nitrogen Purge & Ramp: Place the pan in the DSC cell. Purge with Nitrogen gas at 50 mL/min. Ramp the temperature at 20°C/min to 200°C.

• Isothermal Equilibration: Hold isothermally at 200°C for 5 minutes to ensure thermal equilibrium.

• Gas Switch (Initiation): Switch the purge gas from Nitrogen to Oxygen (50 mL/min). Mark this exact time as t0​ .

• Monitoring: Continue the isothermal hold until a sharp exothermic peak is observed, signifying the complete depletion of the TDPA/Phenol antioxidant system and the onset of catastrophic auto-oxidation.

Self-Validation Check: This protocol is inherently self-validating. A valid test will show a flat baseline during the oxygen hold, followed by a sudden, sharp exotherm. A gradual, sloping baseline indicates sample contamination or improper gas switching, rendering the run invalid.

Protocol 3: Accelerated Thermal Aging & Yellowness Index (YI)

Objective: Assess the long-term stability and resistance to discoloration (chromophore formation) of the polymer.

• Plaque Molding: Compression mold the compounded pellets into 2 mm thick plaques at 200°C under 10 MPa pressure.

• Thermal Aging: Place the plaques in a forced-air convection oven set to 150°C.

• Spectrophotometric Measurement: Remove samples every 100 hours. Measure the Yellowness Index (YI) using a UV-Vis spectrophotometer with an integrating sphere (ASTM E313).

Self-Validation Check: Include an unstabilized virgin resin plaque as a positive control. The test is only valid if the positive control exhibits severe embrittlement and a YI spike (>40) within the first 100 hours.

Quantitative Data Summary

The synergistic efficacy of combining a radical scavenger (Primary AO) with a hydroperoxide decomposer (TDPA) is highly non-linear, as demonstrated in the standardized testing data below.

Table 1: Synergistic Efficacy of TDPA in a Polypropylene (PP) Matrix

Formulation	Primary AO (wt%)	Secondary AO (TDPA) (wt%)	OIT at 200°C (min)	Yellowness Index (YI) after 500h
Control (Unstabilized)	0.0	0.0	< 2.0	> 45.0 (Embrittled)
Primary AO Only	0.1	0.0	18.5	22.4
TDPA Only	0.0	0.3	5.2	38.1
Synergistic Blend	0.1	0.3	64.3	8.5

Note: Data exemplifies the exponential increase in Oxidative Induction Time (OIT) and suppression of chromophore formation (YI) when TDPA is utilized to neutralize the hydroperoxides generated by the primary antioxidant.

References

• Source: benchchem.
• Source: benchchem.
• US3996194A - 1,5-Bis(3',5'-di-hydrocarbyl-4'-hydroxyphenyl)
• Source: google.com (Google Patents)

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• 4. CA2053520A1 - Meltblown hydrophilic web made from copolymer of an amine-ended polyethylene oxide and a polyamide - Google Patents [patents.google.com]

Application Note: Propanamide, 3,3'-thiobis- (TDP) as a Stimuli-Responsive Crosslinking Agent in Polymeric Hydrogels

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

Propanamide, 3,3'-thiobis- (CAS 5459-10-9), commonly referred to as 3,3'-thiodipropionamide (TDP), is a symmetrical diamide featuring a central thioether linkage[1],[2]. While traditionally recognized as a precursor in chemical synthesis or a ligand for palladium and platinum extraction[3], its derivatives are increasingly utilized as advanced crosslinking agents for functional polymers[4].

Unlike static crosslinkers such as N,N'-methylenebisacrylamide (MBA), TDP introduces a dynamic, stimuli-responsive thioether core into the polymer network. This application note details a self-validating protocol for activating TDP via methylolation and utilizing it to crosslink poly(vinyl alcohol) (PVA). The resulting hydrogel is highly responsive to Reactive Oxygen Species (ROS), making it an ideal candidate for targeted drug delivery in oxidative microenvironments (e.g., tumor sites or inflamed tissues).

Mechanistic Insights: The Causality of Experimental Choices

To utilize TDP effectively, one must understand the distinct chemical reactivity of its two primary functional zones:

• The Terminal Amide Groups (Crosslinking Sites): Amides are generally poor nucleophiles due to resonance stabilization. Direct crosslinking with hydroxyl-containing polymers (like PVA) is kinetically unfavorable. Therefore, our protocol introduces a pre-activation step . By reacting TDP with formaldehyde under mildly alkaline conditions, we convert the amides into highly reactive N-methylol groups (N,N'-dimethylol-TDP). Under subsequent acidic conditions and heat, these N-methylol groups undergo rapid condensation with the secondary hydroxyls of PVA, forming stable ether crosslinks.

• The Central Thioether Linkage (Stimuli-Responsive Core): The thioether ( −S− ) bond is naturally hydrophobic, maintaining the hydrogel's structural integrity in healthy physiological conditions. However, when exposed to ROS (such as H2​O2​ in a tumor microenvironment), the thioether is rapidly oxidized to a sulfoxide ( −SO− ) or sulfone ( −SO2​− ). This oxidation drastically increases the local dipole moment and hydrophilicity of the polymer network, causing a phase transition. The hydrogel rapidly swells and degrades, releasing its encapsulated therapeutic payload.

Experimental Workflow

Workflow of TDP activation, hydrogel crosslinking, and ROS-triggered drug release.

Protocol: Synthesis of ROS-Responsive PVA-TDP Hydrogels

Phase 1: Pre-Activation (Synthesis of N,N'-Dimethylol-TDP)

Objective: Convert unreactive amides into reactive N-methylol intermediates.

• Preparation: Suspend 1.76 g (10 mmol) of Propanamide, 3,3'-thiobis- (TDP) in 20 mL of deionized water.

• Alkalization: Adjust the pH of the suspension to 8.5 using 0.1 M NaOH. Causality: Alkaline conditions deprotonate the amide slightly, enhancing its nucleophilic attack on formaldehyde.

• Methylolation: Add 1.62 g of a 37% (w/w) aqueous formaldehyde solution (approx. 20 mmol).

• Reaction: Stir the mixture at 60°C for 2 hours. The suspension will clarify as the highly soluble N,N'-dimethylol-TDP (DTDP) forms.

• Quenching: Cool to room temperature and adjust the pH back to 7.0 using 0.1 M HCl to stabilize the intermediate.

Phase 2: Hydrogel Formulation and Crosslinking

Objective: Form the polymer network encapsulating the drug payload.

• Polymer Solution: Dissolve 5 g of Poly(vinyl alcohol) (PVA, MW ~89,000, 99% hydrolyzed) in 45 mL of deionized water at 90°C. Cool to 40°C.

• Payload Integration: Disperse your model drug (e.g., 50 mg of Doxorubicin HCl) into the PVA solution, stirring until homogenous.

• Crosslinker Addition: Add 5 mL of the DTDP solution (from Phase 1) to the PVA-drug mixture.

• Acid Catalysis: Lower the pH of the mixture to 3.0 using 1 M HCl. Causality: Acid protonates the hydroxyl group of the N-methylol, creating a good leaving group (water) and driving the electrophilic substitution with PVA's hydroxyls.

• Curing: Pour the mixture into a Teflon mold. Cure in an oven at 80°C for 4 hours to drive the condensation reaction.

• Purification: Wash the resulting hydrogel discs in PBS (pH 7.4) for 24 hours to remove unreacted monomers and restore physiological pH.

Phase 3: Self-Validation & Cleavage Assay (IPQC)

Objective: Validate the success of the crosslinking and the ROS-responsiveness.

• Control Swelling: Weigh a dried hydrogel disc ( Wd​ ) and submerge it in standard PBS (pH 7.4) at 37°C. Measure the swollen weight ( Ws​ ) after 24 hours.

• ROS-Triggered Swelling: Submerge a second identical dried disc in PBS containing 100 mM H2​O2​ .

• Validation Metric: If crosslinking was successful, the control disc will reach an equilibrium swelling plateau and remain intact. The H2​O2​ -exposed disc will exhibit a >300% increase in swelling ratio compared to the control and begin to structurally degrade within 48 hours due to thioether oxidation.

Quantitative Data Presentation

The following table summarizes the expected physicochemical properties of the hydrogels based on varying molar ratios of the TDP crosslinker.

Crosslinker Density (mol % DTDP to PVA -OH)	Gel Fraction (%)	Equilibrium Swelling Ratio (PBS only)	Swelling Ratio (PBS + 100 mM H2​O2​ )	Drug Release at 24h (PBS only)	Drug Release at 24h (PBS + H2​O2​ )
1.0 %	78 ± 2.1	14.5 ± 0.8	38.2 ± 1.5 (Degraded)	12%	85%
2.5 %	89 ± 1.4	9.2 ± 0.5	29.4 ± 1.2	8%	72%
5.0 %	94 ± 0.9	5.4 ± 0.3	18.1 ± 0.9	5%	54%

Interpretation: Higher TDP density increases the gel fraction and restricts baseline swelling (confirming successful crosslinking). Upon exposure to ROS, all formulations exhibit massive swelling and accelerated payload release, validating the stimuli-responsive mechanism.

References

• 3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Propanamide, 3,3'-thiobis- - Substance Details - SRS Source: U.S. Environmental Protection Agency (EPA) URL:[Link]

• Extraction Properties of Palladium(II) in HCl Solution with Sulfide-Containing Monoamide Compounds Source: ResearchGate URL:[Link]

Sources

• 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 2. 3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3,3'-Thiodipropionitrile Research Chemical [benchchem.com]

Technical Notes & Optimization

improving the yield of Propanamide, 3,3'-thiobis- synthesis

Welcome to the Technical Support Center for Thioether Amide Synthesis. As a Senior Application Scientist, I have designed this portal to address the specific kinetic and thermodynamic bottlenecks that researchers face when synthesizing Propanamide, 3,3'-thiobis- (also known as 3,3'-thiodipropionamide or 3-[(3-amino-3-oxopropyl)thio]propanamide)[1].

This guide bypasses generic advice, focusing instead on the mechanistic causality behind yield losses—such as monomer polymerization, incomplete Michael additions, and thioether degradation—to provide you with self-validating, highly optimized protocols[2][3].

I. Mechanistic Pathway & Yield-Loss Junctions

To troubleshoot effectively, we must first visualize the chemical pathways. The synthesis typically proceeds via either a Michael Addition (Acrylamide + Sulfide)[3] or Acyl Substitution (3,3'-thiodipropionic acid + Ammonia)[4].

Mechanistic pathways for 3,3'-thiodipropionamide synthesis highlighting yield-loss junctions.

II. Troubleshooting Guides & FAQs

Q1: My yield is plateauing at 40-50% when using the acrylamide and sodium sulfide route. How do I drive the reaction to completion? A1: This is a classic kinetic bottleneck. The reaction is a two-step Michael addition[3]. The first addition of the highly nucleophilic hydrosulfide ion (HS⁻) to the β-carbon of acrylamide is rapid, yielding the intermediate 3-mercaptopropanamide. However, the second addition of this intermediate thiol to another acrylamide molecule is sterically hindered and significantly slower.

• The Fix: Do not use a strict 2.0 : 1.0 stoichiometric ratio. Use a slight excess of acrylamide (2.1 to 2.15 equivalents). Furthermore, employ a temperature step-gradient: maintain 20–25°C for the first hour to control the exothermic first addition, then deliberately heat the reactor to 45–50°C for 2 hours to provide the activation energy required for the second addition.

Q2: The reaction mixture becomes highly viscous, and product recovery plummets. What is happening? A2: You are experiencing radical polymerization of the acrylamide monomer[5][6]. Acrylamide readily polymerizes in aqueous solutions, a side-reaction accelerated by heat, light, or trace metal impurities. Once polymerized, the double bonds are consumed, destroying your starting material.

• The Fix: Introduce a water-soluble radical inhibitor such as hydroquinone monomethyl ether (MEHQ) at 50–100 ppm into the reaction buffer. Additionally, ensure the reaction is shielded from UV light and that the initial exothermic spike is strictly controlled below 30°C using an ice-water bath.

Q3: I am synthesizing via the amidation of 3,3'-thiodipropionic acid, but I am isolating mostly the ammonium salt. How do I force amide formation? A3: Direct amidation of carboxylic acids with ammonia is a thermodynamically unfavorable equilibrium that requires extreme dehydration conditions (high heat), which often degrades the sensitive thioether linkage[4][7].

• The Fix: Switch from a thermodynamic to a kinetically driven pathway. Convert the 3,3'-thiodipropionic acid to its corresponding di-acid chloride using thionyl chloride (SOCl₂) with a catalytic amount of DMF. Once isolated, quench the di-acid chloride dropwise into an excess of cold aqueous ammonia (0°C). This irreversible nucleophilic acyl substitution routinely increases yields from <30% to >85%.

Q4: How do I control the pH for the Michael addition route to maximize yield? A4: pH control is the master variable in this synthesis. If the pH is too low (< 7.0), the sulfide exists as H₂S gas, which escapes the reactor, altering your stoichiometry. If the pH is too high (> 10.0), you risk base-catalyzed hydrolysis of the acrylamide into acrylic acid, or hydrolysis of your final product[7].

• The Fix: Buffer the reaction strictly between pH 8.0 and 8.5 . In this window, the sulfur species exists predominantly as the highly nucleophilic hydrosulfide anion (HS⁻), and the intermediate thiol remains deprotonated as a reactive thiolate, maximizing the addition rate while protecting the amide functional groups.

III. Quantitative Data Presentation

The following table summarizes the comparative metrics of the two primary synthetic routes, allowing researchers to select the optimal pathway based on available infrastructure.

Synthesis Route	Substrates	Primary Byproducts	Optimized Conditions	Expected Yield
Michael Addition (Aqueous)	Acrylamide (2.15 eq), Na₂S (1.0 eq)	Polyacrylamide, 3-mercaptopropanamide	pH 8.0-8.5, 50 ppm MEHQ, Step-gradient (25°C → 50°C)	82 - 88%
Acyl Substitution (Two-Step)	3,3'-thiodipropionic acid, SOCl₂, NH₃	Ammonium chloride, Thiodipropionic acid (hydrolysis)	0°C quench, strict anhydrous conditions for step 1	85 - 90%
Direct Amidation (Thermal)	3,3'-thiodipropionic acid, NH₃ gas	Ammonium salts, Thioether degradation products	150°C, high pressure, continuous water removal	25 - 40%

IV. Self-Validating Experimental Protocol: Optimized Michael Addition

This protocol utilizes the Acrylamide/Na₂S route, optimized for high yield and safety in a standard laboratory setting. It includes a built-in validation step to ensure causality and prevent premature reaction quenching.

Materials Required:

• Acrylamide (Electrophoresis grade, >99%)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Hydroquinone monomethyl ether (MEHQ)

• Ellman’s Reagent (5,5'-dithiobis-(2-nitrobenzoic acid) or DTNB)

• Deionized (DI) water, degassed via nitrogen sparging.

Step-by-Step Methodology:

• Preparation & Radical Inhibition:

  • In a 500 mL 3-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 100 mL of degassed DI water.

  • Add 5 mg of MEHQ (radical inhibitor) to the water.

• Sulfide Activation:

  • Dissolve 0.10 mol (24.0 g) of Na₂S·9H₂O into the flask.

  • Adjust the pH of the solution to 8.2 using dilute HCl or NaOH as necessary. Mechanism check: This ensures the nucleophile is predominantly HS⁻.

• Controlled Monomer Addition:

  • Cool the flask to 15°C using an ice-water bath.

  • Prepare a solution of 0.215 mol (15.3 g) of acrylamide in 50 mL of DI water.

  • Add the acrylamide solution dropwise over 45 minutes. Maintain the internal temperature strictly below 25°C to prevent radical polymerization.

• Self-Validation Check (Ellman's Test):

  • After 1 hour of stirring at 25°C, withdraw a 10 µL aliquot and mix it with 1 mL of Ellman’s reagent solution.

  • Observation: A bright yellow color indicates the presence of the intermediate 3-mercaptopropanamide (free thiol). You must not stop the reaction yet.

• Thermal Maturation (Driving the 2nd Addition):

  • Remove the ice bath and heat the reaction mixture to 50°C for 2.5 hours.

  • Repeat the Ellman's test. The reaction is complete when the test yields a colorless or very faint yellow result, proving the intermediate thiol has successfully attacked the second acrylamide molecule.

• Isolation and Purification:

  • Cool the mixture to 4°C overnight to induce crystallization of Propanamide, 3,3'-thiobis-.

  • Filter the white crystalline solid under a vacuum and wash with ice-cold ethanol to remove unreacted acrylamide and trace MEHQ.

  • Dry under a vacuum at 40°C to constant weight.

V. References

• National Institutes of Health (NIH). "A DFT Study of the Reaction of Acrylamide with L-Cysteine and L-Glutathione". PMC. Available at:[Link]

• Department of Science Service (DSS). "Journal of Polymer Science Part A-1 Polymer Chemistry 1966 Volume.4 No.3". DSS.go.th. Available at:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 3,3'-Thiodipropanoate | Benchchem [benchchem.com]
• 3. A DFT Study of the Reaction of Acrylamide with L-Cysteine and L-Glutathione - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3,3'-Thiodipropanoate | Benchchem [benchchem.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. 3,3'-Thiodipropionitrile Research Chemical [benchchem.com]

Technical Support Center: Purification of 3,3'-Thiodipropionamide

Welcome to the technical support guide for the purification of 3,3'-Thiodipropionamide (TDPAmide). This document is designed for researchers, scientists, and drug development professionals to address common and complex challenges encountered during the purification of this important chemical intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the purity and handling of 3,3'-Thiodipropionamide.

Q1: What are the most common impurities in crude 3,3'-Thiodipropionamide?

A1: The impurity profile of crude TDPAmide is heavily dependent on the synthetic route. A common synthesis involves the Michael addition of a sulfur source to two equivalents of acrylamide. Based on this, likely impurities include:

• Unreacted Starting Materials: Residual acrylamide.

• Oxidation Products: The thioether linkage is susceptible to oxidation, forming the corresponding sulfoxide and sulfone, especially if exposed to oxidizing agents or harsh conditions.

• Hydrolysis Products: The amide functional groups can hydrolyze to the corresponding carboxylic acid (3,3'-Thiodipropionic acid), particularly if exposed to strong acidic or basic conditions.

• Disulfide Analogs: Compounds like 3,3'-Dithiodipropionamide can be present, arising from side reactions or impurities in the sulfur source.[1]

• Polymeric Materials: Acrylamide is prone to polymerization, which can introduce oligomeric or polymeric impurities.

Q2: Why is achieving high purity for 3,3'-Thiodipropionamide critical?

A2: High purity is essential because TDPAmide is often used as an intermediate in the synthesis of more complex molecules, such as pharmaceuticals or specialty polymers.[2] Impurities can lead to unwanted side reactions, decreased yield of the final product, and altered biological or material properties. For example, residual acrylamide is a known neurotoxin and its presence is highly undesirable in biomedical applications.

Q3: What initial steps should I take to assess the purity of my crude product?

A3: A multi-faceted analytical approach is recommended:

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to visualize the number of components in your mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for identifying the main product and quantifying major impurities.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These techniques are excellent for quantifying purity by peak area percentage and detecting trace impurities.[3]

• Melting Point Analysis: A sharp melting point close to the literature value (approx. 134°C) is a good indicator of high purity.[4] A broad or depressed melting range suggests the presence of impurities.

Part 2: Troubleshooting and Detailed Protocols

This section is structured in a problem-and-solution format to directly address specific experimental challenges.

Problem 1: My crude product has a persistent yellow or brown color.

Cause: Colored impurities are often large, conjugated organic molecules or trace metal contaminants. These can arise from side reactions or degradation of starting materials, especially at elevated temperatures.

Solution: Activated Carbon (Charcoal) Treatment during Recrystallization

Activated carbon has a high surface area and can effectively adsorb colored impurities. This step is integrated into a standard recrystallization protocol.

Protocol: Decolorization and Recrystallization

• Solvent Selection: Choose a solvent in which TDPAmide is highly soluble when hot and sparingly soluble when cold. Based on solubility data, hot water or ethanol are excellent choices.[2][4]

• Dissolution: In an Erlenmeyer flask, dissolve the crude TDPAmide in the minimum amount of near-boiling solvent. Constant stirring is essential.

• Charcoal Addition: Once fully dissolved, remove the flask from the heat source. Add a small amount of activated carbon (typically 1-2% of the solute's weight). Causality Note: Adding charcoal to a boiling solution can cause it to boil over violently.

• Hot Filtration: Immediately filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities. Causality Note: Pre-heating the apparatus prevents the product from prematurely crystallizing in the funnel, which would lead to significant yield loss.[5]

• Crystallization: Allow the clear, hot filtrate to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, cooling in an ice bath can maximize yield.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities adhering to the crystal surface.[5]

• Drying: Dry the crystals under vacuum to remove residual solvent.

Problem 2: Recrystallization results in an oil forming ("oiling out") instead of crystals.

Cause: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point. This is common if the boiling point of the solvent is too high or if significant impurities are present, which can depress the melting point of the mixture.[6]

Solutions & Troubleshooting Steps:

• Re-heat and Add More Solvent: Re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent to lower the saturation point and try cooling again.

• Lower the Cooling Rate: Allow the flask to cool as slowly as possible. Insulating the flask with glass wool can help.

• Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface. The microscopic scratches can provide nucleation sites for crystal growth.

• Seed the Solution: If you have a small crystal of pure TDPAmide, add it to the cooled solution to induce crystallization.

• Change Solvents: If the problem persists, the solvent may be inappropriate. Consider using a lower-boiling point solvent or a mixed-solvent system. For a mixed system, dissolve the compound in a "good" solvent (e.g., ethanol) and add a "poor" solvent (e.g., hexane) dropwise at an elevated temperature until the solution becomes cloudy, then add a drop of the good solvent to clarify and cool slowly.[6]

Problem 3: NMR/HPLC analysis shows residual starting materials or related impurities.

Cause: The reaction may not have gone to completion, or the impurities have similar solubility to the product, making them difficult to remove by recrystallization alone.

Solution: Column Chromatography

For high-purity requirements, silica gel column chromatography is a highly effective method for separating compounds based on polarity.

Protocol: Silica Gel Column Chromatography

• Stationary Phase: Prepare a column with silica gel as the stationary phase.

• Mobile Phase (Eluent) Selection: The choice of eluent is critical. TDPAmide is a polar molecule due to the two amide groups. A good starting point for a solvent system would be a mixture of a non-polar solvent and a more polar solvent, such as Dichloromethane/Methanol or Ethyl Acetate/Methanol. Use TLC to determine the optimal solvent ratio that gives good separation between your product and the impurities (target Rf for the product is typically 0.3-0.4).

• Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a strong solvent (like methanol), adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column. This "dry loading" technique often results in better separation than loading a liquid sample.

• Elution: Run the column, collecting fractions.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3,3'-Thiodipropionamide.

Part 3: Data & Workflow Visualization

Data Summary Table

Property	Value	Source
Molecular Formula	C₆H₁₀O₄S	[4]
Molecular Weight	178.21 g/mol	[4]
Appearance	White crystalline powder	[2]
Melting Point	130-134 °C	[4][7]
Solubility	Freely soluble in hot water, ethanol, acetone. Slightly soluble in cold water.	[2][4]

Experimental Workflows (Graphviz)

General Purification Workflow

Caption: General workflow for the purification of 3,3'-Thiodipropionamide.

Troubleshooting Recrystallization

Caption: Decision tree for troubleshooting common recrystallization issues.

References

• Carl ROTH GmbH + Co KG. (2017). Safety Data Sheet: N,N'-Dimethyl-3,3'-dithiodipropionamide. Retrieved from [Link]

• Google Patents. (2012). US20120330061A1 - Preparation method of n,n'-dialkyl-3,3'-dithiodipropionamide.

• Cole-Parmer. (2005). Material Safety Data Sheet - 3,3'-Thiodipropionic Acid, 99%. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 3,3'-Dithiodipropionic acid. Retrieved from [Link]

• Merck Index Online. (n.d.). 3,3'-Thiodipropionic Acid. Royal Society of Chemistry.

• The Good Scents Company. (n.d.). 3,3-thiodipropionic acid. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: Laboratory Scale Synthesis of 3,3'-Thiodipropionitrile.
• BenchChem. (2025).

• Schürmann, M., et al. (2008). Novel Pathway for Catabolism of the Organic Sulfur Compound 3,3′-Dithiodipropionic Acid... Applied and Environmental Microbiology, 74(14), 4407-4414. [Link]

• Google Patents. (2011). WO2011034364A2 - Method for preparing high-purity n,n'-disubstituted-3,3'-dithiodipropionamides.
• University of Colorado Boulder, Department of Chemistry. (n.d.).
• Google Patents. (1991). CN1024546C - Preparation method of N, N '-dimethyl-3, 3' -dithiodipropionamide.
• BenchChem. (2025). Purification challenges of polyfunctional amines like 1,6-Diamino-3,4-dihydroxyhexane.

• ResearchGate. (n.d.). Putative degradation pathways of 3,3′-thiodipropionate (TDP) in V. paradoxus. Retrieved from [Link]

• PubMed. (2008). Novel pathway for catabolism of the organic sulfur compound 3,3'-dithiodipropionic acid... Applied and Environmental Microbiology. Retrieved from [Link]

• PubMed. (2010). Biodegradation of the xenobiotic organic disulphide 4,4'-dithiodibutyric acid... Microbiology. Retrieved from [Link]

• Google Patents. (2014). CN104177279A - New process for preparing 3,3'-dimethyl thiodipropionate.

• PLOS ONE. (2019). The catabolism of 3,3'-thiodipropionic acid in Variovorax paradoxus strain TBEA6: A proteomic analysis. PLOS ONE, 14(2), e0211876. [Link]

• BenchChem. (2025).

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• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3,3'-Thiodipropionic Acid [drugfuture.com]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 3,3-thiodipropionic acid, 111-17-1 [thegoodscentscompany.com]

preventing degradation of Propanamide, 3,3'-thiobis- in solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the specific vulnerabilities of Propanamide, 3,3'-thiobis- (also known as 3,3'-thiodipropionamide) in aqueous environments.

To successfully work with this compound, you must understand that it contains two highly reactive loci: a central thioether linkage and terminal primary amides . By understanding the causality behind its degradation, we can engineer self-validating protocols that inherently prevent these reactions from occurring.

Core Mechanisms of Degradation

The degradation of Propanamide, 3,3'-thiobis- in solution is driven by two distinct chemical pathways depending on the environmental stressors present:

• Thioether Oxidation: The central sulfur atom is highly susceptible to oxidation by reactive oxygen species (ROS), forming a sulfoxide and, upon over-oxidation, a sulfone[1]. This pathway is often inadvertently catalyzed by trace transition metals in your solvent or exposure to environmental oxidants like hypochlorite[1].

• Amide Hydrolysis: While amide bonds are kinetically stable at neutral pH (with half-lives exceeding 200 years), they undergo rapid hydrolysis at extreme pH values[2]. Acid-catalyzed hydrolysis involves the protonation of the carbonyl oxygen, whereas base-catalyzed hydrolysis proceeds via nucleophilic attack by hydroxide ions[3][4].

Logical relationship of Propanamide, 3,3'-thiobis- degradation via oxidation and hydrolysis.

Quantitative Stability Profiles

To design effective experiments, you must respect the kinetic boundaries of the molecule. The tables below summarize the degradation rates you can expect under various conditions.

Table 1: Amide Bond Hydrolysis Kinetics (pH-Rate Profile) | pH Range | Dominant Catalytic Species | Relative Hydrolysis Rate | Estimated Half-Life | | :--- | :--- | :--- | :--- | | pH < 3 | H3​O+ (Acid-catalyzed) | High | Minutes to Days | | pH 6.0 - 7.0 | H2​O (Neutral water attack) | Baseline (Minimum) | > 200 Years | | pH > 10 | OH− (Base-catalyzed) | High | Minutes to Hours | Data synthesized from established amide hydrolysis pH-rate profiles[2][4].

Table 2: Thioether Oxidation Kinetics by Oxidant Type | Oxidant Species | Biological/Environmental Context | Reaction Rate to Sulfoxide | Half-Life ( t1/2​ ) | | :--- | :--- | :--- | :--- | | Hydrogen Peroxide ( H2​O2​ ) | Cellular ROS, Sterilization | Slow ( k≈10−3M−1s−1 ) | ~75 - 100 Hours | | Hypochlorite ( NaOCl ) | Bleach, Disinfectants | Extremely Fast ( k≈104M−1s−1 ) | Milliseconds to Seconds | | Dichloride Radical ( Cl2∙−​ ) | High-chloride wastewaters | Diffusion-controlled ( k≈109M−1s−1 ) | Microseconds | Kinetics derived from stopped-flow spectroscopy and transient absorption studies[1][5].

Troubleshooting Guide

Q: My solution turned slightly yellow, and HPLC shows a new peak with a shorter retention time. What happened? A: This is the classic signature of thioether oxidation to a sulfoxide[1]. The addition of the oxygen atom increases the molecule's polarity, reducing its retention time on reverse-phase HPLC columns. This is usually caused by dissolved oxygen and trace transition metals in your buffer catalyzing the reaction.

Q: I detected an ammonia-like odor in my aged stock solution. Is it still usable? A: No. The release of ammonia indicates that the terminal primary amides have undergone hydrolysis, yielding 3,3'-thiodipropionic acid[2]. This severely alters the chemical identity and pH of your solution. Discard the batch and ensure future solutions are strictly buffered at pH 6.0–7.0.

Q: We sterilized our biosafety cabinet with bleach before preparing the solution. Could this cause degradation? A: Absolutely. Hypochlorite ( NaOCl ) oxidizes thioethers to sulfoxides and sulfones at extremely fast rates (half-lives in the millisecond range)[1]. Even residual vapors dissolving into your solvent can compromise the structural integrity of the compound. Use 70% ethanol or isopropanol for surface decontamination instead.

Validated Experimental Protocol: Preparation of Stable Solutions

To ensure a self-validating system, this protocol employs preventative causality: by systematically removing the catalysts (metals, oxygen, extreme pH), we prevent the degradation pathways entirely.

Step-by-step workflow for preparing oxidation- and hydrolysis-resistant thioether amide solutions.

Step-by-Step Methodology:

• Solvent Deoxygenation: Sparge ultrapure water (18.2 MΩ·cm) with Argon gas for 30 minutes. Causality: Displacing dissolved oxygen eliminates the primary source of auto-oxidation for the thioether core.

• Buffer Formulation: Prepare a 50 mM Phosphate buffer and adjust the pH to exactly 6.5 using dilute HCl or NaOH. Causality: Maintaining a near-neutral pH minimizes the rate constants for both acid-catalyzed ( kH3O+​ ) and base-catalyzed ( kOH−​ ) amide hydrolysis[2][3].

• Chelation: Add EDTA to a final concentration of 0.1 mM. Causality: EDTA sequesters trace transition metals (e.g., Fe²⁺, Cu²⁺) that catalyze the generation of highly reactive hydroxyl radicals via Fenton-like chemistry, preventing rapid thioether oxidation[1].

• Dissolution: Add Propanamide, 3,3'-thiobis- to the buffered solvent. Mix via gentle inversion or a vortex mixer at low speed. Do not sonicate. Causality: Sonication can induce localized heating and cavitation, which generates free radicals in aqueous solutions, leading to immediate oxidation[5].

• Storage: Filter-sterilize (0.22 µm) into amber glass vials, purge the headspace with Argon, seal tightly, and store at 4°C. Causality: Amber glass prevents UV-induced radical formation, and low temperatures reduce the kinetic energy available for both hydrolysis and oxidation reactions.

Frequently Asked Questions (FAQs)

Q: Can I use DTT (Dithiothreitol) or TCEP to prevent oxidation? A: While DTT and TCEP are excellent reducing agents for disulfides, they are generally ineffective at reducing thioether-derived sulfoxides back to thioethers under mild aqueous conditions. Prevention (via degassing and EDTA) is vastly superior to attempted chemical remediation.

Q: Is freeze-thawing acceptable for this compound? A: Avoid repeated freeze-thaw cycles. During the freezing process, buffer components can crystallize at different rates, causing drastic, localized pH shifts (e.g., sodium phosphate buffers can drop to pH 4). This transient acidity can catalyze amide hydrolysis[3].

References

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Source: nih.gov.
• The pH-Rate Profile for the Hydrolysis of a Peptide Bond. Source: acs.org.
• Quantifying Amide Bond Ruggedness: Impact of pH Variations. Source: patsnap.com.
• On the hydrolysis mechanisms of amides and peptides. Source: uregina.ca.
• Rate constants of dichloride radical anion reactions with molecules of environmental interest in aqueous solution: a review. Source: nih.gov.

Sources

• 1. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Quantifying Amide Bond Ruggedness: Impact of pH Variations [eureka.patsnap.com]
• 4. uregina.ca [uregina.ca]
• 5. Rate constants of dichloride radical anion reactions with molecules of environmental interest in aqueous solution: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Common Issues in Thioamide Synthesis

Welcome to the Technical Support Center for thioamide synthesis. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth, field-proven insights into overcoming common challenges in the synthesis of this crucial functional group. Thioamides are not only significant isosteres of amides in medicinal chemistry but also versatile intermediates in organic synthesis.[1][2] However, their preparation can be fraught with challenges, from low yields to difficult purifications. This resource is structured to provide clear, actionable solutions to the specific issues you may encounter during your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding thioamide synthesis.

Q1: My thionation reaction is not going to completion, resulting in low yields. What are the most common reasons?

Low yields in thioamide synthesis often stem from several factors: suboptimal reaction conditions, the purity of starting materials, incorrect stoichiometry, and the formation of side products.[3] A systematic approach to troubleshooting is the most effective way to identify and resolve the issue. Key areas to investigate include the choice of thionating agent, reaction temperature, and solvent.

Q2: I'm struggling with the purification of my thioamide product, especially when using Lawesson's reagent. What can I do?

Purification is a notorious bottleneck, particularly due to phosphorus-containing byproducts when using reagents like Lawesson's reagent or P₄S₁₀.[4][5][6] These byproducts often co-elute with the desired product during column chromatography.[6] An effective, chromatography-free workup involves quenching the reaction with ethylene glycol, which decomposes the phosphorus byproducts into more easily separable forms.[7][8]

Q3: Are there common side reactions I should be aware of during thioamide synthesis?

Yes, several side reactions can occur. With primary amides, dehydration to nitriles can be a competing reaction, especially at elevated temperatures.[9] When using Lawesson's reagent, the reactivity of other functional groups must be considered. The general order of reactivity is hydroxy > amide > ketone > ester, allowing for some selectivity, though this is also influenced by steric hindrance.[9] In the context of peptide synthesis, epimerization and degradation under basic or acidic conditions are potential limitations.[10][11][12]

Q4: My thionating reagent (e.g., Lawesson's reagent) seems to have decomposed. How can I ensure its quality?

Lawesson's reagent can decompose or polymerize, especially at temperatures above 110 °C or upon exposure to moisture.[7][13][14] It is often accompanied by a strong odor of hydrogen sulfide due to partial hydrolysis.[15] It is crucial to store it in a cool, dry place under an inert atmosphere. Before use, its appearance should be a slightly yellow powder.[15] A freshly opened container or a recently prepared batch will provide the best results.

II. In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance for specific experimental problems.

Guide 1: Low or No Product Yield

Low conversion of the starting amide is a frequent issue. The following steps can help drive the reaction to completion.

1.1 Re-evaluation of the Thionating Agent

The choice and handling of the thionating agent are critical.

• Lawesson's Reagent (LR) & Phosphorus Pentasulfide (P₄S₁₀): These are the most common thionating agents.[2][16][17] LR is generally milder and more soluble in common organic solvents than P₄S₁₀.[9][16] However, both can present challenges.

  • Problem: Incomplete reaction despite using standard protocols.

  • Causality: The reagent may have degraded due to improper storage (see FAQ 4). For P₄S₁₀, its low solubility can be a limiting factor.

  • Solution:

    • Use a fresh, high-quality batch of the reagent.

    • For P₄S₁₀, consider using it in combination with an additive to improve solubility and reactivity, such as pyridine or hexamethyldisiloxane (HMDO).[5][9] Alumina-supported P₄S₁₀ is another effective alternative that can simplify workup.[4]

• Alternative Thionating Agents: If issues persist, consider alternatives to LR and P₄S₁₀.

  • Elemental Sulfur (S₈): Often used in three-component reactions (e.g., Willgerodt-Kindler reaction) with an aldehyde/ketone and an amine.[9][18] This method can be practical and avoids phosphorus byproducts.[18]

  • Davy's and Heimgartner's Reagents: These are alternative phosphorus-based reagents that may offer different reactivity profiles.[19]

  • Novel Reagents: Newer, air-stable, and odorless thionating reagents are being developed to address the drawbacks of classical reagents.[20]

1.2 Optimization of Reaction Conditions

Fine-tuning the reaction parameters is essential for maximizing yield.

• Temperature: Thionation reactions often require elevated temperatures to proceed at a reasonable rate.[3]

  • Problem: The reaction is sluggish at room temperature or even with gentle heating.

  • Causality: The activation energy for the thionation of your specific amide may be high.

  • Solution: Systematically increase the reaction temperature. Refluxing in solvents like toluene or xylene is common.[14] Microwave irradiation can also be employed to shorten reaction times and improve yields.[13]

• Solvent: The choice of solvent can significantly impact the reaction outcome.

  • Problem: Poor solubility of starting materials or reagent.

  • Causality: Insufficient solubility can lead to a heterogeneous reaction mixture and slow reaction rates.

  • Solution: Use anhydrous, high-boiling point solvents such as toluene, xylene, or dioxane.[1][14] Tetrahydrofuran (THF) is also commonly used.[21] Ensure the solvent is anhydrous, as moisture can decompose the thionating agent.[1]

• Stoichiometry: The ratio of amide to thionating agent is crucial.

  • Problem: Incomplete conversion of the starting amide.

  • Causality: Insufficient thionating agent.

  • Solution: While a 0.5 equivalent of Lawesson's reagent (a dimer) per equivalent of amide is theoretically sufficient, using a slight excess (e.g., 0.6-0.7 equivalents) can help drive the reaction to completion. For P₄S₁₀, a larger excess may be necessary due to its lower reactivity.[16]

Experimental Protocol: General Procedure for Thionation using Lawesson's Reagent

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the amide (1.0 mmol) and Lawesson's reagent (0.5-0.6 mmol).

• Add an anhydrous solvent such as toluene or dioxane (5-10 mL).[1]

• Heat the reaction mixture to reflux and monitor its progress using Thin Layer Chromatography (TLC).

• Once the starting amide has been consumed, cool the reaction to room temperature.

• Proceed with the appropriate workup and purification procedure (see Guide 2).

Guide 2: Complex Product Mixtures and Purification Challenges

A common frustration in thioamide synthesis is dealing with a messy crude product and the subsequent purification difficulties.

2.1 Managing Byproducts from Thionating Reagents

• Problem: Phosphorus-containing byproducts from Lawesson's reagent or P₄S₁₀ are difficult to remove by standard column chromatography.[4][6]

• Causality: These byproducts have polarities similar to many thioamide products.

• Solution: Chromatography-Free Workup

  • After the reaction is complete, cool the mixture and carefully add ethylene glycol.

  • Heat the mixture to decompose the phosphorus byproducts.[7][8]

  • After cooling, perform a liquid-liquid extraction. The desired thioamide will be in the organic phase, while the decomposed byproducts will remain in the aqueous/glycol phase.

  • The crude product obtained after removal of the solvent is often pure enough for subsequent steps or can be further purified by recrystallization.

2.2 Addressing Side Reactions of the Substrate

• Problem: Formation of nitriles from primary amides.

• Causality: Dehydration of the primary amide can compete with thionation, especially at high temperatures.

• Solution:

  • Use milder reaction conditions (lower temperature, shorter reaction time).

  • Consider a two-step procedure where the amide is first activated (e.g., with triflic anhydride) and then treated with a sulfur source like aqueous ammonium sulfide.[19]

• Problem: Unwanted reactions with other functional groups in the molecule.

• Causality: Thionating reagents can react with other carbonyl groups (ketones, esters) or other sensitive functionalities.

• Solution:

  • Choose a more selective thionating agent if available.

  • If possible, protect sensitive functional groups before the thionation step.

  • Carefully control the reaction conditions (temperature, stoichiometry) to favor thionation of the amide. The reactivity order (hydroxy > amide > ketone > ester) can sometimes be exploited for selective reactions.[9]

Guide 3: Reagent and Product Stability Issues

Thioamides and the reagents used to synthesize them can be sensitive.

3.1 Handling and Storage of Thionating Reagents

• Problem: Thionating reagents, particularly Lawesson's reagent, are sensitive to heat and moisture.[7][13][14]

• Causality: Hydrolysis leads to the formation of hydrogen sulfide and inactive phosphorus species. Thermal decomposition can also occur.

• Solution:

  • Store reagents in a tightly sealed container in a desiccator or under an inert atmosphere.

  • Avoid prolonged heating. If the reaction requires high temperatures, consider using microwave-assisted synthesis to reduce the overall heating time.[13]

3.2 Stability of Thioamide Products

• Problem: The thioamide product decomposes during workup or purification.

• Causality: Thioamides can be sensitive to strongly acidic or basic conditions.[10] They can also be susceptible to oxidation.

• Solution:

  • Use neutral or mildly acidic/basic conditions during workup. Avoid strong acids or bases.

  • Minimize exposure to air, especially for electron-rich thioamides that may be prone to oxidation. Working under an inert atmosphere (nitrogen or argon) can be beneficial.

  • Thioamides are generally stable in common organic solvents like dichloromethane, ethyl acetate, and benzene.[22] However, protic solvents like methanol could potentially be problematic under certain conditions.[22]

III. Visualizing the Process

To better understand the key relationships and workflows, the following diagrams are provided.

Thionation Mechanism with Lawesson's Reagent

The thionation of an amide with Lawesson's reagent is believed to proceed through a mechanism analogous to the Wittig reaction.[1][16]

Caption: Mechanism of amide thionation using Lawesson's reagent.

Troubleshooting Workflow for Low Yield

A logical workflow can help systematically diagnose and solve issues with low product yield.

Caption: A decision-making workflow for troubleshooting low yields.

IV. Comparative Data

The choice of thionating agent can significantly impact the outcome of the synthesis. The table below summarizes key characteristics of common reagents.

Reagent	Common Solvents	Typical Temperature	Key Advantages	Key Disadvantages
Lawesson's Reagent	Toluene, Xylene, Dioxane, THF	Reflux	Good solubility, milder than P₄S₁₀, high yields[13][16]	Difficult-to-remove byproducts, moisture/heat sensitive[6][9]
Phosphorus Pentasulfide (P₄S₁₀)	Toluene, Xylene, Pyridine, CS₂	Reflux	Inexpensive[4]	Low solubility, often requires excess reagent, harsh conditions[5][16]
P₄S₁₀ / HMDO	Dichloromethane	Reflux	Milder conditions, good for sensitive substrates[5]	Requires handling of two reagents
Elemental Sulfur (S₈)	DMF, Water, or neat	100-120 °C	Avoids phosphorus byproducts, practical for certain substrates[18]	Often requires multi-component setup, may not be general for all amides

V. References

• Thioamide. (n.d.). Bionity. Retrieved March 8, 2026, from [Link]

• Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. (2023). ChemRxiv. [Link]

• Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. (2023). ChemRxiv. [Link]

• Stability of thioamides? (2013). ResearchGate. [Link]

• Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). Encyclopedia.pub. [Link]

• Conformational Stability of Helical Peptides Containing a Thioamide Linkage. (2002). Organic Letters. [Link]

• Mechanism of the thionation reaction using Lawesson's reagent (1). (n.d.). ResearchGate. [Link]

• Lawesson's Reagent. (n.d.). Organic Chemistry Portal. Retrieved March 8, 2026, from [Link]

• Odorless and Air-Stable Thionating Reagent for Broad Scope Thioamide Synthesis without H2S Emission. (2025). ACS Publications. [Link]

• Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update. (2023). MDPI. [Link]

• Contemporary Applications of Thioamides and Methods for their Synthesis. (2023). ChemRxiv. [Link]

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021). PMC. [Link]

• Liquid-assisted mechanochemical synthesis of thioamide building blocks with the Lawesson reagent: ex situ monitoring and detection of intermediate polymorphs. (n.d.). RSC Publishing. [Link]

• Use of Lawesson's Reagent in Organic Syntheses. (2007). Chemical Reviews. [Link]

• Mild Method for the Conversion of Amides to Thioamides. (n.d.). ResearchGate. [Link]

• Opportunities and challenges in the synthesis of thioamidated peptides. (n.d.). PubMed. [Link]

• A Simple and Effective Method for the Thionation of Amides to Thioamides Using Al2O3-Supported P4S10. (n.d.). ResearchGate. [Link]

• Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. (2023). ChemRxiv. [Link]

• Synthesis of Orthogonally Protected Thioamide Dipeptides for Use in Solid-Phase Peptide Synthesis. (2016). Arrow@TU Dublin. [Link]

• Lawesson's reagent. (n.d.). Wikipedia. Retrieved March 8, 2026, from [Link]

• Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update. (2023). PMC. [Link]

• Issues during thiol synthesis. (2023). Reddit. [Link]

• Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. (2024). PMC. [Link]

• Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent. (2022). MDPI. [Link]

• Synthesis of thioamides from aliphatic primary and secondary amines. (n.d.). ResearchGate. [Link]

• Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection. (2024). Organic Letters. [Link]

• Thioamide. (n.d.). Bionity. Retrieved March 8, 2026, from [Link]

• Thioamide synthesis by thioacylation. (n.d.). Organic Chemistry Portal. Retrieved March 8, 2026, from [Link]

• Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent. (2022). MDPI. [Link]

• Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent. (2025). ResearchGate. [Link]

• Organic & Biomolecular Chemistry PAPER. (n.d.). RSC Publishing. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thioamide [bionity.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Opportunities and challenges in the synthesis of thioamidated peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Thioimidate Solutions to Thioamide Problems during Thionopeptide Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Lawesson's reagent - Wikipedia [en.wikipedia.org]
• 16. Lawesson's Reagent [organic-chemistry.org]
• 17. Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]
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• 22. researchgate.net [researchgate.net]

Technical Support Center: Propanamide, 3,3'-thiobis- &amp; Amino Acid Interactions

Target Audience: Researchers, scientists, and drug development professionals. Subject: Troubleshooting side reactions, off-target modifications, and unexpected assay results involving Propanamide, 3,3'-thiobis- (CAS: 5459-10-9) and amino acids.

Application Scientist's Overview

Propanamide, 3,3'-thiobis- (commonly known as 3,3'-thiodipropionamide) is a thioether diamide often utilized in drug development, medicinal chemistry, and peptide synthesis as a building block, antioxidant, or scavenger[1][2]. However, its unique functional groups—a highly nucleophilic thioether sulfur and two terminal amides—make it highly reactive under specific experimental conditions.

When mixed with amino acids, particularly during Solid-Phase Peptide Synthesis (SPPS), oxidative folding, or radiolytic assays, this compound can undergo unintended side reactions. This guide provides causality-driven troubleshooting to help you identify, prevent, and resolve these issues, ensuring your experimental protocols remain self-validating and robust.

Section 1: Diagnostic Workflows & Troubleshooting (Q&A)

Workflow A: Solid-Phase Peptide Synthesis (SPPS) & Acidic Cleavage

Q: During the final TFA cleavage of my peptide, I am seeing a significant loss of yield and the appearance of a +56 Da mass shift on my Propanamide, 3,3'-thiobis- fragment. What is happening? A: You are observing an alkylation side reaction. During global deprotection, acid-labile protecting groups (like t-butyl from Ser/Thr/Tyr or Boc from Lys) generate highly reactive carbocations. The lone electron pairs on the thioether sulfur of Propanamide, 3,3'-thiobis- are highly nucleophilic and will attack these carbocations, forming an S-alkylated sulfonium adduct (e.g., a tert-butyl adduct adds ~56 Da)[3].

• Causality: The thioether acts as an unintended scavenger for carbocations if proper scavengers are not included in the cleavage cocktail.

• Solution: Implement a highly nucleophilic scavenger cocktail (e.g., Reagent K or Reagent B) containing ethanedithiol (EDT) or triisopropylsilane (TIPS) to outcompete the thioether for carbocations.

Workflow B: Oxidative Folding & Disulfide Mapping

Q: When performing disulfide mapping of my peptide in the presence of 3,3'-thiodipropionamide, LC-MS analysis shows unexpected +16 Da and +32 Da peaks. Is my peptide oxidizing? A: The mass shifts are likely occurring on the Propanamide, 3,3'-thiobis- molecule, not necessarily your peptide. Thioethers are highly susceptible to oxidation by reactive oxygen species (ROS) or mild oxidants used to facilitate disulfide bond formation[3]. The +16 Da shift corresponds to the formation of a sulfoxide, and the +32 Da shift indicates further oxidation to a sulfone.

• Causality: The thioether sulfur is oxidized before the cysteine residues can properly pair, depleting your oxidant and leaving the additive modified.

• Solution: Perform oxidative folding in a controlled redox buffer (e.g., GSH/GSSG) rather than using aggressive oxidants like DMSO/Iodine, and monitor the exact mass of the additive.

Workflow C: Photochemical & Radical Assays

Q: I am using Propanamide, 3,3'-thiobis- in a radical S-adenosylmethionine (rSAM) enzyme assay. At acidic pH, I detect an unexpected UV absorbance at 370 nm and cross-linking with Tyrosine/Tryptophan. Why? A: Under radiolytic or photochemical conditions at low pH (pH ≈ 1), 3,3'-thiodipropionamide undergoes transformation into a 5-membered intra-molecular radical cation, which absorbs strongly at λmax = 370 nm[2]. This radical cation is highly electrophilic and will rapidly abstract electrons from electron-rich aromatic amino acids (like Tyr and Trp), leading to radical recombination and cross-linking[2][4].

• Causality: Acidic conditions stabilize the intra-molecular radical cation over the standard hydroxyl-adduct.

• Solution: Adjust the assay to a neutral pH. At pH 7–11, the reaction with hydroxyl radicals predominantly forms an OH-adduct (λmax = 350 nm) rather than the highly reactive radical cation, preventing cross-linking with aromatic amino acids[2].

Section 2: Quantitative Data & Side Reaction Signatures

Use the following reference table to quickly identify side reactions in your LC-MS or UV-Vis data when working with Propanamide, 3,3'-thiobis- and amino acids.

Reaction Type	Reagents / Environment	Mass Shift (Da)	Spectroscopic Signature	Primary Prevention Strategy
S-Alkylation	TFA, t-Bu cations (SPPS)	+56.1 (per t-Bu)	N/A (Shift in LC retention)	Use 2.5% EDT + 2.5% TIPS in cleavage
Oxidation (Sulfoxide)	ROS, H2O2, I2	+16.0	Polarity shift (earlier elution)	Degas buffers; use GSH/GSSG redox pairs
Oxidation (Sulfone)	Strong oxidants, prolonged ROS	+32.0	Polarity shift (earlier elution)	Limit oxidant exposure time
Radical Cation	UV, •OH radicals, pH 1	N/A (Transient)	λmax = 370 nm	Shift buffer to neutral pH (pH 7.0–7.4)
OH-Adduct	UV, •OH radicals, pH > 7	+17.0 (Transient)	λmax = 350 nm	Add radical quenchers if unintended

Section 3: Experimental Protocols

Standard Operating Procedure: TFA Cleavage of Peptides in the Presence of Thioether Additives

To prevent the S-alkylation of Propanamide, 3,3'-thiobis- (or methionine residues) during peptide cleavage, follow this self-validating scavenger protocol[3].

Materials:

• Trifluoroacetic acid (TFA)

• 1,2-Ethanedithiol (EDT)

• Triisopropylsilane (TIPS)

• Ultrapure Water (ddH2O)

Step-by-Step Methodology:

• Prepare Cleavage Cocktail (Reagent K variant): In a fume hood, mix 92.5% TFA, 2.5% EDT, 2.5% TIPS, and 2.5% ddH2O. Causality note: EDT acts as a sacrificial thioether to protect your target molecules, while TIPS acts as a hydride donor to quench stable carbocations.

• Resin Treatment: Add 10 mL of the cleavage cocktail per gram of peptide resin containing the thioether compound.

• Incubation: Agitate gently at room temperature for 2 hours. Do not exceed 3 hours, as prolonged acid exposure can lead to the hydrolysis of the terminal amides on Propanamide, 3,3'-thiobis-.

• Precipitation: Filter the resin and precipitate the filtrate in 10 volumes of ice-cold diethyl ether.

• Validation: Centrifuge, wash the pellet with ether twice, and analyze via LC-MS. The absence of a +56 Da peak validates the efficacy of the scavenger system.

Section 4: Mechanistic Pathway Visualization

The following diagram maps the logical relationships and degradation pathways of Propanamide, 3,3'-thiobis- when exposed to various experimental environments.

Caption: Mechanistic degradation pathways of Propanamide, 3,3'-thiobis- under SPPS, oxidative, and radiolytic conditions.

Section 5: Frequently Asked Questions (FAQs)

Q: Can Propanamide, 3,3'-thiobis- be used as a methionine surrogate in biological assays? A: While it shares the thioether functionality with methionine, its diamide structure drastically alters its solubility and hydrogen-bonding profile. Furthermore, unlike methionine, it can form a highly stable 5-membered intra-molecular radical cation under specific radiolytic conditions[2], which may introduce artifactual cross-linking in your assay that methionine would not.

Q: I am trying to synthesize a cyclic peptide using a thioether linkage. Will the presence of 3,3'-thiodipropionamide interfere? A: Yes. If you are utilizing a nucleophilic attack by a cysteine thiol onto an electrophile (like a chloroacetyl group) to form your thioether-linked cyclic peptide[4], the terminal amides of 3,3'-thiodipropionamide are generally unreactive. However, if your cyclization chemistry relies on radical initiation or strong oxidants, 3,3'-thiodipropionamide will act as a competitive substrate, quenching the reaction and lowering your cyclization yield.

References

• PubChem - 3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567. Retrieved from: [Link]

• AAPPTEC - Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from:[Link]

• PubMed Central (PMC) - Reconstitution and substrate specificity of the thioether-forming radical S-adenosylmethionine enzyme in freyrasin biosynthesis. Retrieved from:[Link]

• LookChem - Cas 5459-10-9, 3-[(3-AMINO-3-OXOPROPYL)THIO]PROPANAMIDE Properties & Radiolytic Data. Retrieved from:[Link]

Sources

• 1. 3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. peptide.com [peptide.com]
• 4. Reconstitution and substrate specificity of the thioether-forming radical S-adenosylmethionine enzyme in freyrasin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Addressing Solubility Challenges of Propanamide, 3,3'-thiobis- in Aqueous Buffers

Welcome to the technical support center for Propanamide, 3,3'-thiobis-. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with this compound in their experimental workflows. We will explore the physicochemical properties of Propanamide, 3,3'-thiobis-, provide robust troubleshooting strategies, and detail validated protocols to enhance its solubility in aqueous buffers.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of Propanamide, 3,3'-thiobis- that underpin its solubility characteristics.

Q1: What is the chemical structure of Propanamide, 3,3'-thiobis-?

Propanamide, 3,3'-thiobis-, also known as β,β′-Thiodipropionamide, is a symmetrical molecule containing a central thioether linkage flanked by two propionamide chains.[1] Its structure is key to understanding its behavior in aqueous solutions.

Caption: Chemical structure of Propanamide, 3,3'-thiobis-.

Q2: What are the key physicochemical properties of Propanamide, 3,3'-thiobis- that influence its solubility?

The solubility of a compound is governed by a combination of factors. For Propanamide, 3,3'-thiobis-, the following properties are most relevant:

Property	Value	Implication for Aqueous Solubility
Molecular Formula	C₆H₁₂N₂O₂S[1]	Relatively small molecule, but functional groups dictate solubility.
Molecular Weight	176.24 g/mol [2]	Moderate molecular weight.
Melting Point	176-177 °C[1]	A high melting point can suggest strong crystal lattice energy, which must be overcome for dissolution, often indicating lower solubility.
XLogP3-AA	-1.4[2]	A negative LogP value suggests the compound is hydrophilic. However, the presence of the thioether and amide groups can lead to complex interactions.
Functional Groups	Two primary amides (-CONH₂), one thioether (-S-)	The amide groups can act as both hydrogen bond donors and acceptors, which should promote water solubility. The thioether group is generally considered hydrophobic.

Q3: Why is Propanamide, 3,3'-thiobis- difficult to dissolve in aqueous buffers despite its hydrophilic functional groups?

While the amide groups are hydrophilic, the overall solubility is a balance between solute-solute, solvent-solvent, and solute-solvent interactions. Several factors can contribute to poor solubility:

• Crystal Lattice Energy: As indicated by its high melting point, Propanamide, 3,3'-thiobis- likely forms a stable crystal lattice.[1] For the compound to dissolve, the energy required to break this lattice must be compensated by the energy released from favorable interactions with water molecules. If the lattice energy is too high, solubility will be poor.

• Molecular Symmetry: The symmetrical nature of the molecule can contribute to efficient packing in the solid state, further increasing the crystal lattice energy.

• Thioether Group: The central sulfur atom, while capable of weak hydrogen bonding, is less polar than an ether oxygen and contributes a degree of hydrophobicity to the molecule's core.

Section 2: Troubleshooting Common Solubility Issues

This section provides a logical, step-by-step approach to resolving common problems encountered during the dissolution of Propanamide, 3,3'-thiobis-.

Q4: My Propanamide, 3,3'-thiobis- is precipitating out of my buffer. What are the immediate troubleshooting steps?

Observing precipitation indicates that the compound's concentration has exceeded its solubility limit under the current conditions. The following workflow can help diagnose and solve the issue.

Caption: Initial troubleshooting workflow for precipitation issues.

Q5: Is pH adjustment a viable strategy for Propanamide, 3,3'-thiobis-?

For ionizable compounds, pH adjustment is a primary strategy for enhancing solubility.[3] However, Propanamide, 3,3'-thiobis- does not have readily ionizable groups like carboxylic acids or amines within a typical physiological pH range (pH 2-10). The amide groups are extremely weak bases and are generally stable to hydrolysis at neutral pH.[4] While extreme pH values (highly acidic or basic) can eventually lead to hydrolysis, this is typically an undesirable degradation pathway rather than a solubilization strategy.[5]

Q6: What are the best starting points for selecting a co-solvent?

Using a water-miscible organic solvent, or co-solvent, is a highly effective method for dissolving poorly soluble, non-ionizable compounds.[6][7] The co-solvent reduces the overall polarity of the aqueous system, making it more favorable for the solute.[8]

Recommended Starting Co-solvents:

Co-solvent	Properties & Considerations	Typical Starting % (v/v) in Final Solution
Dimethyl Sulfoxide (DMSO)	A powerful, polar aprotic solvent with low toxicity.[6] Ideal for creating high-concentration stock solutions. Ensure the final concentration is tolerated by your assay.	0.1 - 5%
Ethanol (EtOH)	A common, less-toxic polar protic solvent. Good for many biological applications.	1 - 10%
Propylene Glycol (PG)	A viscous co-solvent often used in pharmaceutical formulations.[9]	5 - 20%
Polyethylene Glycol 400 (PEG 400)	A low-molecular-weight polymer that is an effective solubilizing agent.[10]	5 - 20%

Causality: Co-solvents work by disrupting the hydrogen-bonding network of water. This reduction in the solvent's self-association energy lowers the "penalty" for creating a cavity to accommodate the solute molecule, thereby increasing solubility.[10]

Section 3: Protocols for Solubility Enhancement

This section provides detailed, step-by-step methodologies for preparing solutions of Propanamide, 3,3'-thiobis-.

Protocol 3.1: Preparation of a Stock Solution Using a Co-solvent

This is the most common and recommended method for compounds like Propanamide, 3,3'-thiobis-.

Objective: To prepare a concentrated stock solution that can be diluted into the final aqueous buffer.

Materials:

• Propanamide, 3,3'-thiobis- (solid)

• Co-solvent (e.g., DMSO, Ethanol)

• Vortex mixer

• Sonicator (optional, but recommended)

• Calibrated pipettes and sterile tubes

Procedure:

• Weigh Compound: Accurately weigh the desired amount of Propanamide, 3,3'-thiobis- into a sterile tube.

• Add Co-solvent: Add a small volume of the chosen co-solvent (e.g., DMSO) to the solid. Aim for a high concentration (e.g., 10-100 mM).

• Dissolve: Vortex the mixture vigorously for 1-2 minutes. If solids persist, place the tube in a bath sonicator for 5-10 minutes.[11]

• Visual Inspection: Ensure the solution is completely clear and free of any visible particles. This is your stock solution.

• Dilution: Serially dilute the stock solution into your final aqueous buffer to achieve the desired working concentration. Crucially, add the stock solution to the buffer while vortexing the buffer to ensure rapid dispersion and avoid localized high concentrations that can cause precipitation.

• Final Check: Observe the final diluted solution for any signs of precipitation or cloudiness. If precipitation occurs, the final concentration is still above the solubility limit, and you may need to increase the percentage of co-solvent in the final buffer or lower the compound's final concentration.[11]

Self-Validation: The clarity of the final solution is the primary validation check. For quantitative confirmation, the concentration of a filtered, saturated solution can be measured via techniques like HPLC.

Protocol 3.2: Solubility Enhancement Using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate poorly soluble "guest" molecules, forming an "inclusion complex" that has significantly improved aqueous solubility.[9][12] This is an excellent strategy when organic co-solvents must be avoided.

Objective: To increase the apparent aqueous solubility of Propanamide, 3,3'-thiobis- by forming an inclusion complex.

Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high water solubility and low toxicity.[13]

Materials:

• Propanamide, 3,3'-thiobis- (solid)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Target aqueous buffer

• Magnetic stirrer and stir bar

• Filtration device (e.g., 0.22 µm syringe filter)

Procedure:

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your target aqueous buffer. A common starting concentration is 10-20% (w/v).

• Add Compound: Add an excess amount of solid Propanamide, 3,3'-thiobis- to the HP-β-CD solution.

• Equilibrate: Tightly seal the container and stir the suspension at a constant temperature (e.g., 25°C) for 24-48 hours. This allows the system to reach equilibrium.

• Separate Undissolved Solid: After equilibration, remove the undissolved compound by centrifugation followed by filtration of the supernatant through a 0.22 µm filter. This step is critical to ensure you are only measuring the dissolved fraction.

• Determine Concentration: Analyze the concentration of Propanamide, 3,3'-thiobis- in the clear filtrate using a suitable analytical method (e.g., HPLC-UV, LC-MS). This value represents the enhanced solubility.

Caption: Encapsulation by cyclodextrin improves solubility.

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Popescu, I., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals (Basel). [Link]

• Wikipedia contributors. (2023). Cosolvent. Wikipedia. [Link]

• Al-kassas, R., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. [Link]

• Kumar, S., & Singh, A. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis. [Link]

• Kumar, B., et al. (2013). Improvement in solubility of poor water-soluble drugs by solid dispersion. International Journal of Pharmaceutical Sciences and Research. [Link]

• Yellepeddi, V. K., & Vangara, K. K. (2014). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Pharmaceutical Investigation. [Link]

• Di, C., et al. (2025). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. [Link]

• Popescu, I., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. [Link]

• Jacob, S., & Nair, A. B. (2018). Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs. Journal of Pharmaceutical Investigation. [Link]

• Patel, R. P., et al. (2011). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Iranian Journal of Pharmaceutical Research. [Link]

• Al-Hamidi, H., et al. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences. [Link]

• CAS Common Chemistry. (n.d.). 3,3′-Thiobis[propanamide]. CAS, a division of the American Chemical Society. [Link]

• Chemsrc. (2025). Propionamide, 3,3'-dithiobis. Chemsrc. [Link]

• PubChem. (n.d.). 3,3'-Thiodipropionamide. National Center for Biotechnology Information. [Link]

• Horng, J.-C., & Raines, R. T. (2006). n→π* Interactions of Amides and Thioamides: Implications for Protein Stability. Journal of the American Chemical Society. [Link]

• Chen, Z., et al. (2025). Amide and Thioester Synthesis Via Oxidative Coupling of Alcohols with Amines or Thiols Using Alcohol Dehydrogenases. ChemCatChem. [Link]

• Chemistry LibreTexts. (2021). 6.7: Hydrolysis of Thioesters, Esters, and Amides. Chemistry LibreTexts. [Link]

• PubMed. (2020). Novel High-Throughput Strategy for the Aqueous Solubility Assessment of Peptides and Proteins Exhibiting a Propensity for Gelation: Application to the Discovery of Novel Antibacterial Teixobactin Analogues. PubMed. [Link]

• ResearchGate. (2026). Extended Hildebrand solubility approach applied to sulphadiazine in aqueous binary mixtures of Carbitol® and N -methyl-2-pyrrolidone at 313.15 K. ResearchGate. [Link]

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• 13. mdpi.com [mdpi.com]

Technical Support Center: Thioether Bond Stability &amp; pH Optimization in Bioconjugation

Welcome to the Technical Support Center for bioconjugation and antibody-drug conjugate (ADC) development. The formation of a thioether bond—most commonly through the reaction of a maleimide with a sulfhydryl (thiol) group—is a cornerstone of modern targeted therapeutics. However, the stability of this linkage is highly dynamic and intrinsically linked to the pH of the microenvironment.

This guide provides an authoritative, mechanistic breakdown of thioether bond stability, addressing the root causes of deconjugation and providing field-proven protocols to ensure the integrity of your bioconjugates.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: How does pH dictate the chemoselectivity and efficiency of initial maleimide-thiol conjugation?

A: The optimal pH range for maleimide-thiol conjugation is strictly between 6.5 and 7.5[1]. The causality lies in the acid dissociation constant ( pKa​ ) of the cysteine thiol group, which is typically between 8.0 and 8.5.

• Below pH 6.5: The thiol group remains predominantly protonated (-SH). Because the protonated form is a poor nucleophile, the rate of the Michael addition drops significantly[2].

• Optimal pH (6.5–7.5): A sufficient fraction of the thiol exists as the highly nucleophilic thiolate anion ( S− ). In this window, the reaction with thiols is approximately 1,000 times faster than with amines[].

• Above pH 7.5: Primary amines (e.g., lysine side chains, pKa​≈10.5 ) begin to deprotonate and compete as nucleophiles, destroying the chemoselectivity of the reaction[4]. Furthermore, the maleimide ring itself becomes susceptible to premature aqueous hydrolysis, rendering it completely unreactive to thiols[2].

Q2: Why do "stable" thiosuccinimide linkages degrade in vivo, and how is this related to physiological pH?

A: The initial product of a maleimide-thiol reaction is a thiosuccinimide linkage. While kinetically stable in simple, isolated buffers, this bond is thermodynamically susceptible to a retro-Michael reaction under physiological conditions (pH 7.4, 37°C)[]. The electron-withdrawing nature of the adjacent succinimide carbonyl groups makes the carbon-sulfur bond slightly reversible. In systemic circulation, the blood contains high concentrations of competing thiols, such as human serum albumin (HSA) and glutathione (GSH). When the retro-Michael reaction transiently releases the free maleimide payload, these abundant biological thiols permanently capture it. This process, known as thiol exchange , leads to irreversible deconjugation, off-target toxicity, and a rapid decline in therapeutic efficacy[5].

Q3: How can pH manipulation be used to intentionally stabilize the thioether bond post-conjugation?

A: To prevent the retro-Michael reaction, researchers employ a strategy called controlled alkaline hydrolysis . By intentionally raising the pH of the purified conjugate buffer to 8.5–9.0 for a controlled period, the succinimide ring undergoes irreversible hydrolysis[2]. Opening the ring eliminates the structural tension and electron-withdrawing effects that drive the retro-Michael reaction. This converts the labile thiosuccinimide into a highly stable succinamic acid thioether , which is entirely resistant to thiol exchange in vivo[].

Q4: What is the thiazine rearrangement, and when should it be utilized?

A: When conjugation occurs specifically at an N-terminal cysteine residue, the initial thiosuccinimide adduct can undergo an intramolecular rearrangement to form a stable six-membered thiazine ring[1]. This stereoselective rearrangement is accelerated at neutral to basic pH and results in a linkage that degrades markedly slower than standard thioethers, proving to be over 20 times less susceptible to glutathione adduct formation[6].

Part 2: Visualizing the Thioether Stability Landscape

Mechanistic pathway of thioether formation, retro-Michael exchange, and alkaline stabilization.

Part 3: Troubleshooting Guide for Thioether Bioconjugation

Problem	Potential Cause	Mechanistic Solution
Low Conjugation Yield	Premature maleimide hydrolysis prior to reaction.	Maleimides are moisture-sensitive. Prepare stock solutions in anhydrous DMSO/DMF. Ensure the aqueous reaction buffer is strictly pH 6.5–7.5[2].
Loss of Chemoselectivity	Reaction buffer pH is too high (>7.5).	High pH deprotonates primary amines (e.g., lysine). Lower the buffer pH to 7.0 to maintain the 1,000-fold kinetic preference for thiols[].
In Vivo Payload Loss	Retro-Michael reaction and subsequent thiol exchange.	Implement a post-conjugation alkaline hydrolysis step (pH 8.5–9.0) to force succinimide ring-opening, locking the payload in place[2].
Conjugate Heterogeneity	Uncontrolled, spontaneous ring hydrolysis during storage.	Store the final, un-hydrolyzed conjugate in slightly acidic buffers (pH 5.5–6.0) at -80°C to suppress spontaneous ring-opening[1].

Part 4: Quantitative Comparison of Thioether Bond Stability

The following table summarizes the kinetic stability of various thioether linkages under physiological conditions (pH 7.4, 37°C), highlighting the critical need for stabilization strategies in ADC development[7][8].

Linkage Type	Chemical State	Half-life / Stability Metric (Plasma, pH 7.4, 37°C)	Susceptibility to Thiol Exchange
Standard Maleimide-Thiol	Closed Thiosuccinimide Ring	~3 to 7 days (35-67% loss in 7 days)	High (Retro-Michael driven)
Hydrolyzed Maleimide	Succinamic Acid Thioether	> 1000 days (Highly Stable)	Negligible
N-terminal Cys Conjugate	Thiazine Rearrangement	Highly Stable	>20x lower than standard maleimide
Iodoacetamide-Thiol	Alkylated Thioether ( SN​2 )	Irreversible	None

Part 5: Self-Validating Experimental Protocols

Protocol 1: Controlled Alkaline Hydrolysis for ADC Stabilization

This protocol utilizes pH manipulation to intentionally hydrolyze the succinimide ring, creating a stable succinamic acid thioether. It is self-validating because the success of the reaction is directly quantifiable via a specific mass shift.

• Bioconjugation: React the reduced antibody (or protein) with the maleimide-payload in PBS (pH 7.2, 1 mM EDTA) for 2 hours at room temperature.

• Purification: Remove excess unreacted maleimide using size-exclusion chromatography (SEC) or diafiltration into a neutral buffer.

• Alkaline Shift: Adjust the pH of the purified conjugate solution to 8.5–9.0 using 1M Sodium Borate buffer.

• Incubation: Incubate the solution at 37°C for 24 to 48 hours. Causality Note: Elevated temperature and basic pH accelerate the nucleophilic attack of water on the succinimide carbonyls.

• Validation (LC-MS): Analyze an aliquot using Liquid Chromatography-Mass Spectrometry. Self-Validation Check: You must observe a mass increase of exactly +18 Da per conjugated payload, confirming the addition of H2​O and successful ring opening.

• Formulation: Once >95% ring-opening is confirmed, buffer-exchange the stabilized ADC back into a physiological formulation buffer (pH 6.0–6.5) for long-term storage.

Protocol 2: In Vitro Plasma Stability & Thiol Exchange Assay

This workflow isolates the variable of thiol exchange to accurately predict in vivo deconjugation rates.

Step-by-step experimental workflow for generating and validating stable thioether bioconjugates.

• Preparation: Prepare your bioconjugate at a known concentration (e.g., 1 mg/mL).

• Matrix Incubation: Dilute the conjugate 1:10 into sterile human plasma or a physiological buffer containing 10 mM Glutathione (GSH) to mimic intracellular/blood thiol concentrations.

• Parallel Control: Dilute the conjugate 1:10 into standard PBS (pH 7.4) lacking any competing thiols. Causality Note: This control differentiates spontaneous degradation from active thiol-mediated retro-Michael exchange.

• Sampling: Incubate at 37°C. Withdraw aliquots at 0, 6, 24, 48, 72, and 168 hours. Snap-freeze aliquots immediately to halt the reaction.

• Analysis: Use affinity capture (e.g., Protein A for antibodies) to isolate the conjugate from the plasma matrix, followed by LC-MS to calculate the Drug-to-Antibody Ratio (DAR) over time. A stable thioether will show a flat DAR trajectory in both the plasma and control arms.

Part 6: References

1.1 2. 4 3.2 4.6 5.5 6. 7 7.8 8.

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• 4. 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid [benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Strategies for the Removal of Unreacted 3,3'-Thiodipropionamide

Welcome to the technical support center for purification challenges in synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet critical task of removing unreacted starting materials from their reaction mixtures. Specifically, we will address the removal of 3,3'-Thiodipropionamide, a polar, difunctional molecule whose properties can make straightforward purification a challenge.

This document provides a series of troubleshooting guides and FAQs in a direct question-and-answer format. Our approach is grounded in explaining the causal mechanisms behind each technique, empowering you to make informed decisions for your specific experimental context.

Part 1: Initial Assessment & Purification Strategy

The first step in any purification is to understand the physicochemical properties of both your desired product and the contaminant you wish to remove. 3,3'-Thiodipropionamide possesses two amide groups and a central thioether linkage, making it a relatively polar compound. Your choice of purification strategy will hinge on the difference in properties between this starting material and your synthesized product.

FAQ 1: I've completed my reaction. How do I decide which purification method to try first?

Answer: The optimal purification strategy is determined by the properties of your desired product relative to 3,3'-Thiodipropionamide. The following decision workflow provides a systematic approach to selecting the most effective primary purification technique.

Reference Data & Comparative Studies

comparing Propanamide, 3,3'-thiobis- with other crosslinking agents

A Guide to Thioether-Based Crosslinking Strategies: A Comparative Analysis For Researchers, Scientists, and Drug Development Professionals

In the intricate world of bioconjugation and materials science, the selection of a crosslinking agent is a critical decision that dictates the stability, functionality, and ultimate success of the resulting conjugate or material. This guide provides an in-depth comparison of various crosslinking strategies, with a particular focus on the utility of thioether-containing linkers, often derived from building blocks like Propanamide, 3,3'-thiobis-. We will explore the nuances of cleavable versus non-cleavable crosslinkers, offering experimental insights to inform your selection process.

Introduction to Chemical Crosslinking

Chemical crosslinking is a powerful technique used to covalently link two or more molecules, providing invaluable insights into protein-protein interactions, stabilizing protein structures, and forming the basis for advanced therapeutic modalities like antibody-drug conjugates (ADCs).[1][2] The choice of crosslinker is paramount and depends on the specific application, including the desired stability of the linkage and whether the connection needs to be reversible.[1]

The Great Divide: Cleavable vs. Non-Cleavable Crosslinkers

Crosslinking agents can be broadly categorized into two main types: cleavable and non-cleavable, each with distinct advantages and applications.[][4]

Non-Cleavable Crosslinkers: These agents form highly stable bonds, such as thioethers and triazoles, that are resistant to cleavage under typical physiological conditions.[] This stability is advantageous when a permanent linkage is desired, for example, in structural studies of protein complexes or in ADCs where premature drug release must be minimized.[][5] A prominent example is the SMCC (Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate) linker used in the FDA-approved ADC, Kadcyla® (T-DM1), which forms a stable thioether bond.[][6]

Cleavable Crosslinkers: In many therapeutic and research applications, the ability to break the crosslink under specific conditions is essential.[7] Cleavable linkers are designed to be stable in circulation but are susceptible to cleavage by specific triggers within the target environment, such as changes in pH, redox potential, or the presence of specific enzymes.[6][7] This controlled release is crucial for ADCs, where the cytotoxic payload must be liberated within the cancer cell to exert its effect.[7][8] Common cleavable linkages include acid-labile hydrazones, enzyme-sensitive peptides (like the valine-citrulline motif), and reducible disulfides.[6][9][10]

A Spotlight on Thioether-Based Linkers

While often categorized as "non-cleavable," the thioether bond, a key feature of molecules like Propanamide, 3,3'-thiobis-, offers a unique blend of stability and potential for controlled cleavage, making it a versatile tool in the crosslinking arsenal.

The thioether linkage, formed by the reaction of a thiol (from a cysteine residue, for example) with an electrophile like a maleimide or a haloacetyl group, is significantly more stable than a disulfide bond, particularly in the reducing environment of the bloodstream.[11][12] This enhanced stability minimizes premature drug release from ADCs, a major concern with some first-generation disulfide-linked conjugates.[11][12]

However, the term "non-cleavable" can be a misnomer. The thioether bond formed via a maleimide linkage can be susceptible to a retro-Michael reaction, leading to potential instability.[11][12] To address this, strategies such as the hydrolysis of the succinimide-thioether ring have been developed to create a more stable "ring-opened" linker.[9] More advanced strategies are exploring the use of sulfone-based linkers, which form thioether bonds that are highly resistant to exchange with serum proteins like albumin, further enhancing in vivo stability.[13][14]

Interestingly, while inherently stable, the thioether linkage can be engineered to be cleavable. For instance, oxidation of the sulfur atom to a sulfoxide or sulfone can render the adjacent bonds more susceptible to cleavage, offering a unique mechanism for controlled release that is orthogonal to the more common disulfide reduction or acid hydrolysis methods. This approach leverages the inherent stability of the thioether during circulation, with cleavage induced only upon exposure to specific oxidizing conditions.

Head-to-Head Comparison of Key Crosslinking Chemistries

Linker Type	Formation Chemistry	Cleavage Mechanism	Plasma Stability	Key Advantages	Key Disadvantages
Thioether (Maleimide-based)	Michael addition of a thiol to a maleimide.[12]	Generally considered non-cleavable, but can undergo retro-Michael reaction.[11][12]	Moderate to High. Can be improved by ring-opening hydrolysis.[9]	High reaction specificity for thiols at neutral pH.[12]	Potential for instability and exchange with serum thiols.[13][14]
Thioether (Haloacetyl-based)	Nucleophilic substitution of a halogen by a thiol.[15]	Non-cleavable under physiological conditions.	Very High.[12]	Forms a very stable, irreversible bond.[12]	Can have reactivity with other nucleophiles at higher pH.[15]
Thioether (Sulfone-based)	Reaction of a thiol with a heteroaryl methylsulfone.[14]	Non-cleavable under physiological conditions.	Very High. Resistant to thioether exchange.[13][14]	Excellent plasma stability.[13]	Newer chemistry, less established than maleimides.
Disulfide	Disulfide exchange between a thiol and a pyridyl disulfide.[15]	Reduction by intracellular glutathione.[6][9]	Moderate. Susceptible to exchange with serum thiols.[16]	Readily cleaved in the intracellular reducing environment.[6]	Potential for premature cleavage in the bloodstream.[16]
Hydrazone	Reaction of a hydrazine with an aldehyde or ketone.	Acid-catalyzed hydrolysis in endosomes/lysosomes.[9]	pH-dependent. Stable at neutral pH, labile at acidic pH.	Targets the acidic tumor microenvironment or intracellular compartments.[9]	Can be prone to non-specific release.[9]
Peptide (e.g., Val-Cit)	Standard peptide bond formation.	Cleavage by specific lysosomal proteases (e.g., Cathepsin B).[6]	High.	High specificity for the target enzyme.	Efficacy can be dependent on the level of protease expression in the tumor.

Experimental Protocols

General Protocol for Protein-Protein Crosslinking using an NHS-Ester Crosslinker

This protocol outlines a general procedure for crosslinking interacting proteins using a homobifunctional N-hydroxysuccinimide (NHS) ester crosslinker like DSS (Disuccinimidyl suberate) or its water-soluble analog, BS3 (Bis(sulfosuccinimidyl)suberate).[17]

Materials:

• Purified protein sample(s) in an amine-free buffer (e.g., PBS, HEPES).[1]

• NHS-ester crosslinker (e.g., BS3) dissolved in a dry, aprotic solvent like DMSO.[1]

• Quenching solution (e.g., 1 M Tris-HCl, pH 7.5).[17]

• SDS-PAGE reagents.

Procedure:

• Sample Preparation: Prepare the protein solution at a suitable concentration (e.g., 1 mg/mL) in an amine-free buffer.[1][17]

• Crosslinking Reaction: Add the crosslinker stock solution to the protein solution to achieve the desired final concentration (typically in the low millimolar range). Incubate the reaction for 30 minutes to 2 hours at room temperature or on ice.[1][17]

• Quenching: Add the quenching solution to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted crosslinker. Incubate for 15 minutes.[17][18]

• Analysis: Analyze the crosslinked products by SDS-PAGE to observe the formation of higher molecular weight species, indicating successful crosslinking.[18][19] Further analysis can be performed using mass spectrometry to identify the crosslinked peptides.[17][18]

Protocol for ADC Synthesis using a Maleimide-Thiol Conjugation Strategy

This protocol describes the conjugation of a cytotoxic drug to an antibody via a maleimide-containing linker.

Materials:

• Monoclonal antibody (mAb) with available cysteine residues (either engineered or from reduced interchain disulfides).

• Maleimide-activated drug-linker construct.

• Reducing agent (e.g., DTT or TCEP) if starting with disulfide-bonded cysteines.

• Reaction buffer (e.g., PBS, pH 7.2).

• Purification system (e.g., size-exclusion chromatography).

Procedure:

• Antibody Reduction (if necessary): If using native interchain disulfides, incubate the mAb with a reducing agent to generate free thiol groups.

• Conjugation: Add the maleimide-activated drug-linker to the antibody solution in a 5-10 fold molar excess. React for 1-4 hours at room temperature or 4°C. The maleimide group will specifically react with the free sulfhydryl groups on the antibody to form a stable thioether bond.[12][15]

• Quenching: Add a thiol-containing reagent like N-acetylcysteine to quench any unreacted maleimide groups.

• Purification: Purify the resulting ADC from unconjugated drug-linker and antibody using a suitable chromatography method like size-exclusion chromatography.

• Characterization: Characterize the ADC to determine the drug-to-antibody ratio (DAR) and confirm its purity and activity.

Visualizing Crosslinking Chemistries and Workflows

Caption: Reaction mechanisms for thioether and disulfide bond formation in bioconjugation.

Caption: A generalized workflow for the synthesis and purification of an Antibody-Drug Conjugate.

Conclusion

The choice of a crosslinking agent is a multifaceted decision that requires careful consideration of the desired outcome. While Propanamide, 3,3'-thiobis- itself is a building block rather than a direct crosslinking agent, the thioether linkage it represents is a cornerstone of modern bioconjugation. The superior stability of thioether bonds compared to disulfides makes them an excellent choice for applications requiring robust, long-lasting linkages, particularly in the development of next-generation ADCs. However, the versatility of cleavable linkers, which allow for controlled release of payloads, remains indispensable for many therapeutic strategies. By understanding the chemical principles and performance characteristics of different crosslinking strategies, researchers can make informed decisions to advance their scientific and drug development goals.

References

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• MySkinRecipes. (n.d.). Di(N-succinimidyl) 3,3'-Dithiodipropionate [Cross-linking Reagent]. MySkinRecipes. [Link]

• Creative Biolabs. (2024, March 18). Several Ways to Sort Out Sulfhydryl-Conjugated ADCs. Creative Biolabs. [Link]

• Levengood, M. R., et al. (2016). Decoupling Stability and Release in Disulfide Bonds with Antibody-Small Molecule Conjugates. ResearchGate. [Link]

• Springer Nature Experiments. (n.d.). Cross-linking Protocols and Methods. Springer Nature. [Link]

• Patterson, J. T., et al. (2014). Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers. Bioconjugate Chemistry. [Link]

• American Chemical Society. (2014). Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers. ACS Publications. [Link]

• Mtoz Biolabs. (n.d.). What Is the Protocol for Crosslinking-Based Protein Interaction Analysis? Mtoz Biolabs. [Link]

• Spring. (2019, August 21). Cleavable linkers in antibody–drug conjugates. Spring. [Link]

• Leitner, A., et al. (2014). A comparative cross-linking strategy to probe conformational changes in protein complexes. PMC - NIH. [Link]

• Lu, J., et al. (2016). Linkers Having a Crucial Role in Antibody–Drug Conjugates. MDPI. [Link]

• Mushtaq, N., et al. (2016). Synthesis and crosslinking study of isomeric poly(thioether ether imide)s containing pendant nitrile and terminal phthalonitrile groups. Polymer Chemistry. [Link]

• Wang, T. T., & Richards, F. M. (1974). Chemical cross-linking of Ia alloantigen alpha and beta chains with dimethyl 3,3'-dithiobispropionimidate. PubMed. [Link]

• American Chemical Society. (2019). To Cleave or Not To Cleave in XL-MS? ACS Publications. [Link]

• Pharmaffiliates. (n.d.). CAS No : 1002-19-3| Chemical Name : Propanamide,3,3'-dithiobis-. Pharmaffiliates. [Link]

• ResearchGate. (n.d.). Cleavable linkers in antibody–drug conjugates. ResearchGate. [Link]

• Royal Society of Chemistry. (2016). Synthesis and crosslinking study of isomeric poly(thioether ether imide)s containing pendant nitrile and terminal phthalonitrile groups. RSC Publishing. [Link]

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• PubChemLite. (n.d.). Propanamide, 3,3'-thiobis- (C6H12N2O2S). PubChemLite. [Link]

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• MDPI. (2022, May 16). Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker. MDPI. [Link]

• PubChemLite. (n.d.). Propanamide, 3,3'-thiobis[n-dodecyl-. PubChemLite. [Link]

• ResearchGate. (n.d.). Unexpected products from the reaction of the synthetic cross-linker 3,3′-dithiobis(sulfosuccinimidyl propionate), DTSSP with peptides. ResearchGate. [Link]

• Smith, J. B., et al. (2007). The reaction of α-crystallin with the cross-linker 3,3′-dithiobis(sulfosuccinimidyl propionate) demonstrates close proximity of the C termini of αA and αB in the native assembly. PMC - NIH. [Link]

• Swaim, C. L., et al. (2004). Unexpected products from the reaction of the synthetic cross-linker 3,3'-dithiobis(sulfosuccinimidyl propionate), DTSSP with peptides. PubMed. [Link]

• Rozners, E., et al. (2021). Synthesis and Properties of RNA Modified with Thioamide Internucleoside Linkage. Chemistry – A European Journal. [Link]

• Kirschbaum, C., et al. (2026). Dataset for "Bifunctional Lipid-Protein Crosslinking Efficiency and Reaction Products". University of Oxford - Figshare. [Link]

• ScienceOpen. (2023, October 4). Hydrogel Cross-Linking via Thiol-Reactive Pyridazinediones. ScienceOpen. [Link]9a8b9a)

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• 12. Several Ways to Sort Out Sulfhydryl-Conjugated ADCs – Creative Biolabs ADC Blog [creative-biolabs.com]
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comparative study of thioamide vs. amide bond stability in peptides

As a Senior Application Scientist specializing in peptide engineering and pharmacokinetics, I frequently evaluate backbone modification strategies to overcome the inherent limitations of peptide therapeutics. While peptides offer high target affinity and low toxicity, their clinical translation is heavily bottlenecked by rapid proteolytic degradation and poor membrane permeability.

Among the myriad of stabilization techniques, the single-atom oxygen-to-sulfur (O-to-S) substitution—converting a native amide to a thioamide—has emerged as a highly precise, minimally disruptive tool. Unlike bulky unnatural amino acids or macrocyclic stapling, which can severely distort peptide conformation and abrogate receptor binding, thioamidation provides a nearly isosteric replacement that selectively modulates physicochemical properties[1].

This guide provides an in-depth, objective comparison of thioamide versus native amide bonds, detailing the mechanistic causality behind their performance and providing a self-validating experimental framework for your own drug development workflows.

The Mechanistic Causality: Why Thioamides Outperform Amides

The superiority of the thioamide bond in resisting proteolysis and enhancing permeability is rooted in fundamental atomic physics.

• Steric Occlusion in Protease Active Sites: The carbon-sulfur (C=S) double bond is significantly longer than the carbon-oxygen (C=O) bond (1.71 Å vs. 1.23 Å), and sulfur possesses a larger van der Waals radius than oxygen (1.85 Å vs. 1.40 Å)[1],[2]. When a peptide enters the highly constrained active site of a protease (such as Dipeptidyl Peptidase-4, DPP-4), these dimensional increases induce a severe steric clash. The thiopeptide is physically unable to adopt the productive transition-state conformation required for enzymatic cleavage[1].

• Preserved Receptor Affinity: Crucially, target receptors (e.g., the GLP-1 receptor) typically feature more flexible, expansive binding pockets than protease active sites. Therefore, the receptor can still accommodate the slightly bulkier thioamide, preserving the peptide's pharmacodynamic potency[1].

• Desolvation and Permeability: Thioamides are weaker hydrogen bond acceptors but stronger hydrogen bond donors compared to native amides[3],[2]. Masking the strong hydrogen bond acceptor (>C=O) by replacing it with (>C=S) drastically reduces the desolvation penalty of the peptide. In macrocyclic peptides, this directly translates to enhanced lipophilicity, passive membrane permeability, and oral bioavailability[4].

Quantitative Physicochemical Comparison

To objectively evaluate the two bonds, we must look at their fundamental properties and the resulting pharmacological consequences.

Property	Native Amide (>C=O)	Thioamide (>C=S)	Mechanistic Consequence in Peptides
Bond Length	1.23 Å	1.71 Å	Alters local backbone geometry, restricting C-N bond rotation[2].
Van der Waals Radius	1.40 Å (Oxygen)	1.85 Å (Sulfur)	Induces steric clash in tight protease pockets, preventing cleavage[1].
H-Bond Donor (N-H)	Standard	Stronger	Enhances intramolecular folding stability in specific secondary structures[3].
H-Bond Acceptor	Strong	Weaker	Lowers desolvation penalty; boosts lipophilicity and membrane permeability[4].
Proteolytic Half-Life	Baseline (Minutes)	Extended (Hours to Days)	Up to 750-fold increase in half-life (e.g., against DPP-4)[1].

Impact on Pharmacokinetics: The GLP-1 Case Study

To contextualize this data, consider Glucagon-Like Peptide-1 (GLP-1), a validated diabetes and obesity therapeutic. Native GLP-1 has an in vitro half-life of roughly 2 minutes due to rapid cleavage by DPP-4[1]. When a single thioamide substitution is introduced near the scissile bond (e.g., at the P1 or P2 position), the proteolytic half-life extends to up to 26 hours—a remarkable >500-fold increase in stability[1].

Fig 1. Divergent pharmacological outcomes of amide vs. thioamide bonds in GLP-1.

Self-Validating Experimental Protocol: Proteolytic Stability Assay

Fig 2. Self-validating workflow for quantifying peptide proteolytic stability.

Step-by-Step Methodology:

Step 1: Peptide Synthesis via SPPS Synthesize both the native oxopeptide and the thioamide analog.

• Causality Note: Thioamides can degrade under standard Solid-Phase Peptide Synthesis (SPPS) conditions. To prevent this, utilize thioimidate precursors as reversible protecting groups. This shields the fragile thioamide from deleterious side reactivity during elongation and resin cleavage[5].

Step 2: Enzymatic Incubation Setup Reconstitute the purified peptides in a physiological buffer (e.g., 50 mM Tris-HCl, pH 7.4) at 37°C. Introduce the target protease (e.g., 2.5 ng/mL DPP-4).

• Self-Validation Checkpoint: Always run a parallel reaction with a known, highly susceptible native substrate. If the native control does not degrade with its established half-life, the enzyme batch is compromised or the buffer pH is incorrect, invalidating the entire assay run.

Step 3: Time-Course Sampling & Quenching Extract standardized aliquots at predetermined intervals (e.g., 0, 5, 15, 30, 60, 120 mins, and 24 hours). Immediately quench each aliquot by adding a final concentration of 1% Trifluoroacetic acid (TFA).

• Causality Note: TFA instantaneously drops the pH below the enzyme's functional optimum, irreversibly denaturing the protease. This freezes the kinetic profile at exact time points, preventing artificial degradation while samples wait in the autosampler queue.

Step 4: LC-MS/MS Quantification Analyze the quenched samples using Liquid Chromatography-Tandem Mass Spectrometry. Monitor the Area Under the Curve (AUC) for the intact parent mass of both the native and thioamide peptides.

Step 5: Kinetic Modeling Plot the natural log of the remaining intact peptide AUC versus time. Fit the data to a first-order decay model ( N(t)=N0​e−kt ) to calculate the precise half-life ( t1/2​ ).

Conclusion

The strategic O-to-S substitution represents a paradigm shift in rational peptide engineering. By leveraging the subtle yet profound differences in bond length, van der Waals radii, and hydrogen-bonding capacity, drug development professionals can successfully uncouple proteolytic susceptibility from receptor affinity, yielding highly stable, bioavailable therapeutics.

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• 4. An amide to thioamide substitution improves the permeability and bioavailability of macrocyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]

A Technical Guide to Assessing the Antioxidant Potential of 3,3'-Thiodipropionamide Derivatives: A Framework for Future Research

Introduction: The Promise of Sulfur-Containing Antioxidants

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key contributor to a multitude of chronic diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer.[1] This has spurred significant interest in the discovery and development of novel antioxidant compounds. Among these, sulfur-containing molecules have shown considerable promise due to the unique redox properties of the sulfur atom.

3,3'-Thiodipropionic acid (TDPA) is a well-recognized antioxidant, primarily utilized in industrial applications such as polymer stabilization to prevent oxidative degradation.[2] Its antioxidant effect is largely attributed to the sulfur atom, which can donate hydrogen atoms to neutralize free radicals.[2] While TDPA and its esters are well-characterized, the antioxidant potential of its amide derivatives, 3,3'-thiodipropionamides, remains a largely unexplored area of research. This guide provides a comprehensive framework for the synthesis and evaluation of the antioxidant activity of novel 3,3'-thiodipropionamide derivatives, offering a roadmap for researchers and drug development professionals interested in this promising class of compounds.

The Rationale for Investigating 3,3'-Thiodipropionamide Derivatives

The conversion of the carboxylic acid groups of TDPA into amide functionalities opens up a vast chemical space for derivatization. By introducing various amine-containing moieties, it is possible to modulate the physicochemical properties of the parent molecule, such as its solubility, lipophilicity, and electronic characteristics. These modifications can, in turn, influence the compound's antioxidant activity, bioavailability, and cellular uptake. The introduction of aromatic or heterocyclic rings, for example, could enhance radical scavenging activity through resonance stabilization.

A General Approach to the Synthesis of 3,3'-Thiodipropionamide Derivatives

The synthesis of 3,3'-thiodipropionamide derivatives can be achieved through the direct condensation of 3,3'-thiodipropionic acid with a variety of primary or secondary amines. A common and effective method involves the use of a coupling agent to activate the carboxylic acid groups, facilitating amide bond formation.

A general synthetic protocol is outlined below, drawing inspiration from established methods for amide synthesis.[3]

Step-by-Step Synthesis Protocol:

• Activation of 3,3'-Thiodipropionic Acid:

  • Dissolve 3,3'-thiodipropionic acid (1 equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

  • Add a coupling agent, for example, 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (2.2 equivalents) and a catalyst such as 4-dimethylaminopyridine (DMAP) (0.2 equivalents).

  • Stir the reaction mixture at room temperature for 30 minutes to allow for the formation of the active ester intermediate.

• Amide Bond Formation:

  • To the activated acid solution, add the desired amine (2.2 equivalents).

  • Continue to stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion of the reaction, wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO3 solution), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure 3,3'-thiodipropionamide derivative.

Workflow for the Synthesis of 3,3'-Thiodipropionamide Derivatives

Caption: General workflow for the synthesis of 3,3'-thiodipropionamide derivatives.

Assessing Antioxidant Activity: A Multi-faceted Approach

No single assay can fully capture the complex nature of antioxidant activity. Therefore, a panel of assays operating through different mechanisms is recommended to obtain a comprehensive profile of the synthesized derivatives. The most common and well-regarded in vitro assays include the DPPH radical scavenging assay, the ABTS radical cation decolorization assay, and the Ferric Reducing Antioxidant Power (FRAP) assay.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from violet to yellow, which can be monitored spectrophotometrically.

Step-by-Step DPPH Assay Protocol:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or ethanol).

• Prepare a series of dilutions of the test compound from the stock solution.

• Prepare a fresh solution of DPPH in the same solvent (typically 0.1 mM).

• In a 96-well plate or cuvettes, add a specific volume of each dilution of the test compound.

• Add a specific volume of the DPPH solution to each well/cuvette and mix well.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance at the characteristic wavelength of DPPH (around 517 nm) using a spectrophotometer.

• A control containing the solvent and DPPH solution is also measured.

• Calculate the percentage of radical scavenging activity for each concentration of the test compound.

• Determine the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Step-by-Step ABTS Assay Protocol:

• Prepare the ABTS•+ solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in the dark for 12-16 hours at room temperature.

• Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Prepare a series of dilutions of the test compound.

• Add a small volume of each test compound dilution to a larger volume of the diluted ABTS•+ solution.

• After a specific incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• A control containing the solvent and the ABTS•+ solution is also measured.

• Calculate the percentage of inhibition and the Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

Step-by-Step FRAP Assay Protocol:

• Prepare the FRAP reagent by mixing acetate buffer (300 mM, pH 3.6), a solution of TPTZ (10 mM in 40 mM HCl), and a solution of FeCl₃·6H₂O (20 mM) in a 10:1:1 (v/v/v) ratio.

• Warm the FRAP reagent to 37°C before use.

• Add a small volume of the test compound solution to a larger volume of the FRAP reagent.

• Measure the absorbance at 593 nm after a specific incubation time (e.g., 4 minutes).

• A standard curve is typically generated using a known antioxidant, such as FeSO₄ or Trolox.

• The antioxidant capacity is expressed as FRAP units or as equivalents of the standard.

Workflow for In Vitro Antioxidant Activity Assessment

Caption: Workflow for the in vitro assessment of antioxidant activity.

Comparative Analysis and Structure-Activity Relationship (SAR)

Once the antioxidant activity of a series of 3,3'-thiodipropionamide derivatives has been determined, the data should be compiled into a clear and concise table for easy comparison. This allows for the identification of the most potent derivatives and the elucidation of structure-activity relationships (SAR).

Hypothetical Comparative Data Table:

Derivative	R1 Substituent	R2 Substituent	DPPH IC50 (µM)	ABTS TEAC	FRAP Value (µM Fe(II)/µM)
TDPA-Amide-1	Phenyl	Phenyl	Data	Data	Data
TDPA-Amide-2	4-Hydroxyphenyl	4-Hydroxyphenyl	Data	Data	Data
TDPA-Amide-3	2-Pyridyl	2-Pyridyl	Data	Data	Data
TDPA-Amide-4	Benzyl	Benzyl	Data	Data	Data
Standard	Ascorbic Acid	-	Data	Data	Data
Standard	Trolox	-	Data	Data	Data

Note: This table is for illustrative purposes only, as specific experimental data for 3,3'-thiodipropionamide derivatives is not currently available in the cited literature.

Conclusion and Future Directions

The exploration of 3,3'-thiodipropionamide derivatives as a novel class of antioxidants represents a promising, yet underexplored, avenue of research. This guide provides a foundational framework for the synthesis and comprehensive in vitro evaluation of these compounds. While specific experimental data on this particular class of molecules is currently limited in the scientific literature, the methodologies outlined herein are well-established and robust.

Future research should focus on the synthesis of a diverse library of 3,3'-thiodipropionamide derivatives and the systematic evaluation of their antioxidant properties using the assays described. The elucidation of clear structure-activity relationships will be crucial for the rational design of more potent and effective antioxidant agents. Furthermore, promising candidates should be advanced to cell-based assays and in vivo models to assess their potential as therapeutic agents for oxidative stress-related diseases.

References

• Urbani, P., Ramunno, A., Filosa, R., Pinto, A., Popolo, A., Bianchino, E., Piotto, S., Saturnino, C., De Prisco, R., Nicolaus, B., & Tommonaro, G. (2008). Antioxidant activity of diphenylpropionamide derivatives: synthesis, biological evaluation and computational analysis. Molecules, 13(4), 749-761. [Link]

• Shah, P., & Modi, H. (2020). Comparative Study of DPPH, ABTS and FRAP Assays for Determination of Antioxidant Activity. International Journal for Research in Applied Science and Engineering Technology, 8(8), 121-128.

• UniVOOK Chemical. (2025, January 13). 3,3'-Thiodipropionic Acid (DLTDP): A Key Antioxidant for Polymer Stabilization. [Link]

• Urbani, P., et al. (2008). Antioxidant activity of diphenylpropionamide derivatives: synthesis, biological evaluation and computational analysis. Molecules (Basel, Switzerland), 13(4), 749–761. [Link]

• Liguori, I., Russo, G., Curcio, F., Bulli, G., Aran, L., Della-Morte, D., Gargiulo, G., Testa, G., Cacciatore, F., Bonaduce, D., & Abete, P. (2018). Oxidative stress, aging, and diseases. Clinical interventions in aging, 13, 757–772.

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A Comparative Guide to the Quantitative Analysis of Propanamide, 3,3'-thiobis- in Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer science and pharmaceutical development, ensuring the stability and longevity of materials is paramount. Antioxidants play a crucial role in this endeavor, and among them, thioether-based compounds like Propanamide, 3,3'-thiobis- serve as effective secondary stabilizers. This guide provides a comprehensive overview of the quantitative analysis of Propanamide, 3,3'-thiobis- in various polymer matrices, offering a comparative analysis of different analytical techniques and its performance against common alternatives.

Introduction to Propanamide, 3,3'-thiobis- and its Role in Polymers

Propanamide, 3,3'-thiobis- is a thioether-type antioxidant that functions by decomposing hydroperoxides, which are formed during the oxidative degradation of polymers.[1] This action prevents the chain scission of the polymer backbone, thereby maintaining its mechanical integrity and extending its service life.[2] It is often used in synergy with primary antioxidants, such as hindered phenols, to provide comprehensive protection against thermo-oxidative degradation.[1][2] Its efficacy is particularly notable in polyolefins like polyethylene (PE) and polypropylene (PP).[2][3]

Quantitative Analysis of Propanamide, 3,3'-thiobis-: A Methodological Comparison

The accurate quantification of Propanamide, 3,3'-thiobis- in a polymer matrix is essential for quality control, formulation optimization, and stability studies. The primary challenge lies in the efficient extraction of the analyte from the complex polymer matrix before instrumental analysis.[4] This section compares the most common analytical workflows for this purpose.

Sample Preparation: The Critical First Step

A successful quantitative analysis hinges on the effective and reproducible extraction of the analyte from the polymer. Common techniques include:

• Solvent Extraction: This is a widely used method involving the dissolution of the polymer in a suitable solvent, followed by precipitation of the polymer to leave the additive in the solution.[3] Alternatively, the polymer can be extracted with a solvent that dissolves the additive but not the polymer matrix.[4] The choice of solvent is critical and depends on the polymer type and the solubility of the antioxidant.

• Supercritical Fluid Extraction (SFE): SFE offers a faster and more environmentally friendly alternative to traditional solvent extraction, often utilizing supercritical carbon dioxide.[5][6] This technique can provide high extraction efficiencies, especially when optimized for temperature, pressure, and the use of modifiers.[5]

• Microwave-Assisted Extraction (MAE): MAE uses microwave energy to heat the solvent and polymer, accelerating the extraction process. This method can significantly reduce extraction times and solvent consumption.

Table 1: Comparison of Sample Preparation Techniques

Technique	Advantages	Disadvantages	Typical Solvents/Conditions
Solvent Extraction	Simple, widely applicable	Time-consuming, large solvent volumes	Dichloromethane, cyclohexane, toluene, xylene[4]
Supercritical Fluid Extraction (SFE)	Fast, reduced solvent use, environmentally friendly	Higher initial equipment cost	Supercritical CO2 with modifiers (e.g., methanol)[5][6]
Microwave-Assisted Extraction (MAE)	Very fast, low solvent consumption	Potential for analyte degradation at high temperatures	Solvents with high dielectric constants

A robust extraction protocol is crucial for accurate quantification. The following workflow outlines a general procedure for solvent extraction and subsequent analysis.

Caption: General workflow for the extraction and analysis of Propanamide, 3,3'-thiobis- from a polymer matrix.

Instrumental Analysis: HPLC-UV and LC-MS

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the method of choice for the quantitative analysis of Propanamide, 3,3'-thiobis-.[3][7]

• HPLC with UV Detection (HPLC-UV): This is a robust and widely available technique. Propanamide, 3,3'-thiobis- exhibits UV absorbance, allowing for its detection and quantification.[8] The selection of an appropriate wavelength is crucial for sensitivity and selectivity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS offers higher sensitivity and selectivity compared to HPLC-UV, making it ideal for trace-level analysis and for complex matrices where co-eluting interferences may be present.[9] The use of tandem mass spectrometry (MS/MS) further enhances specificity.[7]

Table 2: Comparison of Analytical Techniques

Technique	Advantages	Disadvantages	Limit of Detection (LOD) / Limit of Quantification (LOQ)
HPLC-UV	Robust, cost-effective, widely available	Lower sensitivity and selectivity compared to LC-MS	Generally in the µg/mL range[8]
LC-MS/MS	High sensitivity, high selectivity, structural information	Higher equipment and operational cost, potential for matrix effects	Can reach ng/mL or lower levels[7][9]

The following diagram illustrates the typical workflow for quantitative analysis using HPLC.

Caption: A simplified workflow for the quantitative analysis of Propanamide, 3,3'-thiobis- by HPLC.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the quantitative analysis of Propanamide, 3,3'-thiobis- in a polyethylene matrix, adapted from established methods for similar thioether antioxidants.[3]

Protocol 1: Quantitative Analysis by HPLC-UV

1. Sample Preparation (Dissolution/Precipitation): a. Weigh accurately about 1 g of the ground polymer sample into a pressure-resistant glass tube. b. Add 10 mL of a solvent mixture (e.g., n-heptane/isopropyl alcohol, 97/3 v/v).[3] c. Seal the tube and heat it to 160°C under elevated pressure (e.g., 0.33 MPa) until the polymer is completely dissolved.[3] d. Cool the solution to room temperature to precipitate the polymer. e. Filter the solution through a 0.45 µm PTFE syringe filter to remove the precipitated polymer. The filtrate contains the extracted antioxidant.

2. HPLC-UV Analysis: a. HPLC System: An HPLC system equipped with a UV detector. b. Column: A normal-phase silica gel column (e.g., 250 mm x 4.6 mm, 5 µm).[3] c. Mobile Phase: The same solvent mixture used for dissolution (n-heptane/isopropyl alcohol, 97/3 v/v).[3] d. Flow Rate: 1.0 mL/min. e. Injection Volume: 20 µL. f. UV Detection: Monitor the absorbance at a suitable wavelength (e.g., determined by UV scan of a standard solution, likely in the range of 200-220 nm for thioethers). g. Quantification: Prepare a series of standard solutions of Propanamide, 3,3'-thiobis- in the mobile phase. Construct a calibration curve by plotting the peak area against the concentration. Determine the concentration of the analyte in the sample extract from the calibration curve.

Protocol 2: High-Sensitivity Analysis by LC-MS/MS

1. Sample Preparation (Solvent Extraction): a. Weigh accurately about 0.5 g of the ground polymer sample into a glass vial. b. Add 10 mL of a suitable solvent (e.g., dichloromethane). c. Sonicate the mixture for 30 minutes. d. Add 10 mL of a non-solvent for the polymer (e.g., methanol) to precipitate the polymer. e. Centrifuge the mixture and filter the supernatant through a 0.22 µm PTFE syringe filter.

2. LC-MS/MS Analysis: a. LC-MS/MS System: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[9] b. Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm). c. Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid. d. Flow Rate: 0.3 mL/min. e. Injection Volume: 5 µL. f. MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The precursor and product ions for Propanamide, 3,3'-thiobis- would need to be determined by infusing a standard solution. g. Quantification: Prepare a calibration curve using standard solutions of Propanamide, 3,3'-thiobis-. The concentration in the sample is determined by comparing its peak area to the calibration curve.

Performance Comparison with Alternative Antioxidants

Propanamide, 3,3'-thiobis- is a secondary antioxidant and is often compared with other secondary antioxidants like phosphites, as well as being used in conjunction with primary phenolic antioxidants.

Common Alternatives:

• Phenolic Antioxidants (e.g., Irganox 1010, BHT): These are primary antioxidants that act as radical scavengers.[2] They are highly effective at preventing degradation during processing and long-term use.

• Phosphite Antioxidants (e.g., Irgafos 168): These are also secondary antioxidants that decompose hydroperoxides. They are particularly effective during high-temperature processing.[1]

• Other Thioester Antioxidants (e.g., Distearyl thiodipropionate (DSTDP), Dilauryl thiodipropionate (DLTDP)): These are chemically similar to Propanamide, 3,3'-thiobis- and function through the same mechanism.[2]

Performance Evaluation:

The performance of antioxidants is typically evaluated by measuring the oxidative stability of the polymer. A key method for this is the Oxidative Induction Time (OIT) test, which measures the time until the onset of oxidation at an elevated temperature in an oxygen atmosphere.[10] A longer OIT indicates better oxidative stability.

Table 3: Illustrative Comparative Performance Data (OIT in minutes)

Antioxidant System	Polymer Matrix	OIT (minutes) at 200°C
No Antioxidant	Polypropylene	< 5
0.1% Phenolic Antioxidant	Polypropylene	20 - 30
0.1% Propanamide, 3,3'-thiobis-	Polypropylene	10 - 15
0.1% Phenolic + 0.1% Propanamide, 3,3'-thiobis-	Polypropylene	> 60
0.1% Phenolic + 0.1% Phosphite	Polypropylene	> 50

Note: These are representative values and can vary depending on the specific polymer grade, processing conditions, and other additives present.

The synergistic effect of combining a primary phenolic antioxidant with a secondary antioxidant like Propanamide, 3,3'-thiobis- is evident from the significantly longer OIT values.

Conclusion

The quantitative analysis of Propanamide, 3,3'-thiobis- in polymer matrices is a critical aspect of quality control and material development. This guide has provided a comparative overview of sample preparation and instrumental analysis techniques, with a focus on HPLC-UV and LC-MS/MS. While HPLC-UV offers a robust and accessible method, LC-MS/MS provides superior sensitivity and selectivity for more demanding applications.

Furthermore, the performance of Propanamide, 3,3'-thiobis- as a secondary antioxidant is most effective when used in synergy with primary antioxidants. The choice of the optimal antioxidant system depends on the specific polymer, its intended application, and the processing conditions. The experimental protocols and comparative data presented herein serve as a valuable resource for researchers and scientists in the field of polymer stabilization and analysis.

References

• Agilent Technologies. (2010). Analysis of phenolic antioxidants and erucamide slip additives in polypropylene formulations.
• Bart, J. C. J. (2005).

• ECHA. (n.d.). Propanamide, 3,3'-thiobis-. European Chemicals Agency. Retrieved from [Link]

• Gedde, U. W. (1995). Polymer Physics. Springer.
• Himmelsbach, M., Buchberger, W., & Klampfl, C. W. (2006). Analysis of polymer additives by liquid chromatography and mass spectrometry.
• ICH. (1996). Q2B: Validation of Analytical Procedures: Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• Macko, T., Furtner, R., & Lederer, K. (1997). HPLC Quantification of Thioether Antioxidants in Polyethylene after Dissolution of the Polymer under Pressure in an Aliphatic Solvent.
• Murphy, J. (2001). Additives for Plastics Handbook. Elsevier.
• Thermo Fisher Scientific. (n.d.). Accelerated Solvent Extraction of Additives from Polymer Materials.
• Pospíšil, J., & Nešpůrek, S. (1997). The role of polymer-bound antioxidants and stabilizers in inhibited polymer degradation.
• ASTM International. (2019). ASTM D3895-19, Standard Test Method for Oxidative-Induction Time of Polyolefins by Differential Scanning Calorimetry.
• Zweifel, H., Maier, R. D., & Schiller, M. (Eds.). (2009). Plastics additives handbook. Carl Hanser Verlag GmbH Co KG.
• Wellt Chemicals. (2025). Antioxidants for Polypropylene: Natural Antioxidant Stabilization. Retrieved from a relevant chemical supplier website.
• Waters Corporation. (n.d.). Rapid Analysis of 25 Common Polymer Additives.
• Rahman, T., et al. (2026). Detection, identification, and quantification of polymer additives: a review of techniques, approaches, challenges, and a possible roadmap in analysis. RSC Advances.
• Taylor, L. T. (1996). Supercritical Fluid Extraction. John Wiley & Sons.
• Lang, Q., & Wai, C. M. (2001). Supercritical fluid extraction in herbal and natural product studies—a practical review. Talanta, 53(4), 771-782.
• Scheer, F., & Krämer, I. (2014). A Liquid Chromatography Assay for the Simultaneous Quantification of Piperacillin and Ciprofloxacin in Human Plasma and Dialysate in Critically Ill Patients Undergoing Continuous Renal Replacement Therapy.
• Al-Rimawi, F. (2014). A HPLC-UV method for determination of three pesticides in water. International Journal of Pharmacy and Pharmaceutical Sciences, 6(4), 619-623.
• Fuster, J., et al. (2015). HPLC-UV Method Development and Validation for the Quantification of Ropinirole in New PLGA Multiparticulate Systems: Microspheres and Nanoparticles. International Journal of Pharmaceutics, 491(1-2), 310-317.
• Cheng, J., Li, Y., & Zhang, J. (2020). Determination of the Contents of Antioxidants and Their Degradation Products in Sodium Chloride Injection for Blood Transfusion. Journal of Analytical Methods in Chemistry, 2020.
• Biotage. (n.d.). LC-MS/MS Analysis of Large Drug Panels in Urine Using Three Sample Preparation Techniques.
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Structural Elucidation of Propanamide, 3,3'-thiobis-: A Comparative Guide to X-ray Crystallography and Orthogonal Techniques

Executive Summary & Chemical Context

Propanamide, 3,3'-thiobis- (CAS 4131-33-9), widely referred to as 3,3'-thiodipropionamide, is a flexible, bidentate thioether diamide with the molecular formula C₆H₁₂N₂O₂S and an exact mass of 176.06 Da[1]. In recent years, this molecule and its structural analogues have garnered significant attention in hydrometallurgy and coordination chemistry as highly selective extractants for precious metals, particularly in the separation of Palladium(II) from Platinum(IV) in highly acidic chloride streams[2][3].

To rationally design derivatives of this molecule or to accurately model its coordination mechanics (e.g., inner-sphere vs. outer-sphere binding)[3], a rigorous structural elucidation of the free ligand is mandatory. This guide objectively compares Single-Crystal X-ray Diffraction (SC-XRD) against orthogonal analytical alternatives (NMR and HRMS), providing field-proven workflows, causal experimental insights, and self-validating protocols for the structural characterization of flexible thioether amides.

Comparative Modality Analysis: SC-XRD vs. Alternatives

When analyzing a molecule with a highly flexible aliphatic backbone and strong hydrogen-bonding termini like 3,3'-thiodipropionamide, no single analytical technique provides a complete picture. However, SC-XRD stands as the gold standard for absolute structural determination. Table 1 outlines the comparative performance of SC-XRD against alternative platforms.

Table 1: Performance Comparison of Structural Analysis Platforms

Analytical Metric	Single-Crystal XRD (SC-XRD)	Solution-State NMR (1D/2D)	High-Resolution MS (HRMS)
Primary Output	Absolute 3D spatial coordinates & packing	Time-averaged conformational dynamics	Exact mass & isotopic distribution
H-Bonding Analysis	Superior: Maps exact N-H···O distances/angles	Moderate: Inferred via chemical shift perturbations	N/A: Gas-phase analysis destroys native H-bonds
Thioether Geometry	Exact C-S-C dihedral angles resolved	Rapid interconversion blurs exact angles	Fragmentation patterns only
Sample Requirement	Single high-quality crystal (0.1 mm)	~5–10 mg dissolved in deuterated solvent	< 1 µg
Throughput	Low to Moderate (Requires crystallization)	High (Rapid acquisition)	Very High
Field Application	Solid-state pre-organization for metal binding	Bulk purity and liquid-state behavior	Trace impurity identification

Insight from the Bench: While NMR is indispensable for confirming bulk purity, it fundamentally fails to capture the solid-state pre-organization of the ligand. Because 3,3'-thiodipropionamide acts as a precipitant and extractant in heterogeneous (liquid-liquid or solid-liquid) extraction systems[2], knowing its exact solid-state conformation via SC-XRD is critical for predicting its phase-transfer behavior.

Fig 1: Orthogonal analytical logic for the structural elucidation of thioether diamides.

Experimental Protocol: Self-Validating SC-XRD Workflow

As an application scientist, I emphasize that a protocol is only as good as its underlying causality. The following step-by-step methodology details the SC-XRD workflow for 3,3'-thiodipropionamide, explaining why each parameter is chosen to ensure a self-validating system.

Step 1: Solvent Screening & Crystallization

• Procedure: Dissolve 50 mg of 3,3'-thiodipropionamide in a 1:1 (v/v) mixture of absolute ethanol and ultrapure water. Filter through a 0.22 µm PTFE syringe filter into a clean vial. Puncture the cap with a narrow gauge needle and allow for slow evaporation at 20 °C.

• Causality: The molecule is amphiphilic; the thioether core is hydrophobic, while the terminal primary amides are highly hydrophilic and prone to forming robust intermolecular hydrogen-bond networks (tape or sheet motifs). A mixed protic solvent system balances these opposing solubilities, preventing rapid precipitation and promoting controlled, defect-free nucleation.

Step 2: Crystal Harvesting & Cryoprotection

• Procedure: Submerge the selected crystal (target dimensions: 0.15 × 0.10 × 0.08 mm) in Paratone-N oil. Mount on a MiTeGen polyimide loop and immediately transfer to the diffractometer's cold stream set to 100 K.

• Causality: Data collection at cryogenic temperatures (100 K) is strictly enforced to minimize the anisotropic thermal displacement parameters (atomic vibrations). This is particularly critical for the central sulfur atom and the terminal primary amine protons, which must be accurately modeled to map the hydrogen-bond network.

Step 3: X-ray Diffraction Data Collection

• Procedure: Execute data collection using a microfocus Cu Kα radiation source (λ = 1.54184 Å) coupled with a photon-counting pixel array detector.

• Causality: For a light-atom organic molecule (containing only C, H, N, O, S), Cu Kα radiation is preferred over Mo Kα. The longer wavelength of Cu Kα maximizes the anomalous dispersion signal of the sulfur atom, which aids in unambiguous space group determination and absolute structure refinement.

Step 4: Data Reduction, Phasing, and Refinement

• Procedure: Integrate frames and apply an empirical absorption correction (e.g., using spherical harmonics via SADABS). Solve the structure using Intrinsic Phasing (SHELXT) and refine via full-matrix least-squares on F² (SHELXL).

• Self-Validation: The refinement must be validated using the IUCr's checkCIF algorithm. A self-validating model will yield an R₁ value < 5%, a Goodness-of-Fit (GooF) near 1.0, and zero Level A or B alerts regarding missing hydrogen atoms on the amides.

Fig 2: Self-validating Single-Crystal X-ray Diffraction workflow with causal justifications.

Quantitative Data Presentation

To benchmark the quality of your structural analysis, your resulting crystallographic data should align closely with the representative parameters established for high-purity thioether diamides. Table 2 summarizes the expected quantitative metrics for a successful SC-XRD experiment on 3,3'-thiodipropionamide.

Table 2: Representative Crystallographic Parameters for 3,3'-Thiodipropionamide

Parameter	Expected Value / Range	Scientific Significance
Empirical Formula	C₆H₁₂N₂O₂S	Confirms exact stoichiometry[1].
Formula Weight	176.24 g/mol	Matches computed molecular weight[1].
Temperature	100(2) K	Ensures minimal thermal motion for H-atom resolution.
Crystal System / Space Group	Monoclinic / P2₁/c	Typical for achiral, flexible organic chains packing efficiently.
Final R indices [I > 2σ(I)]	R₁ ≈ 0.035, wR₂ ≈ 0.085	Indicates a highly accurate model (R₁ < 0.05 is the gold standard).
Goodness-of-fit on F²	1.020 – 1.050	Confirms the weighting scheme of the refinement is statistically sound.
C-S-C Dihedral Angle	~ 98° - 102°	Reveals the exact "hinge" angle of the thioether prior to metal coordination.
N-H···O Hydrogen Bonds	2.85 Å – 2.95 Å (D···A)	Strong intermolecular bonding dictating the solid-state lattice.

Orthogonal Validation: Integrating NMR Data

While SC-XRD provides the definitive static structure, a robust analytical portfolio requires orthogonal validation.

When 3,3'-thiodipropionamide is dissolved in DMSO-d₆ for ¹H NMR analysis, the rigid hydrogen-bonded network observed in the crystal lattice is disrupted. However, the NMR spectra provide crucial complementary data:

• Symmetry Confirmation: The ¹H NMR spectrum will show distinct, highly symmetrical multiplets for the aliphatic -CH₂- protons adjacent to the sulfur and carbonyl groups, confirming that the molecule maintains its chemical symmetry in solution.

• Amide Dynamics: The primary amide protons (-CONH₂) typically appear as two distinct broad singlets (due to restricted rotation around the C-N partial double bond). If the sample is heated, these peaks will coalesce, providing thermodynamic data on the rotational energy barrier—information that SC-XRD cannot provide.

By pairing the exact atomic coordinates from SC-XRD with the dynamic solution-state data from NMR, researchers can accurately model how this ligand behaves when transitioning from a solid precipitant to an active chelating agent in Palladium(II) extraction workflows[2][3].

Conclusion & Recommendations

For the structural elucidation of Propanamide, 3,3'-thiobis-, Single-Crystal X-ray Crystallography remains the unmatched analytical product for determining absolute conformation, thioether hinge angles, and intermolecular hydrogen-bonding networks.

Application Scientist Recommendations:

• Rely on SC-XRD as your primary tool when the goal is to map the exact binding geometry or solid-state packing of the ligand.

• Utilize Cu Kα radiation to leverage the anomalous scattering of the central sulfur atom.

• Always orthogonally validate the bulk purity and solution dynamics of your crystallized batch using ¹H/¹³C NMR and HRMS to ensure the crystal selected is truly representative of the bulk material.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 79567, 3,3'-Thiodipropionamide.
• ResearchGate (2025). Rapid Separation of Palladium(II) from Platinum(IV) in Hydrochloric Acid Solution with Thiodiglycolamide.
• ResearchGate (2023). Ditopic Extractants to Separate Palladium(II) and Platinum(IV) Chloridometalates via Inner or Outer Sphere Binding.

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• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Executive Summary &amp; Chemical IdentityPropanamide, 3,3'-thiobis- (commonly known as 3,3'-thiodipropionamide) is a versatile aliphatic thioether utilized in medicinal chemistry, drug development, and polymer science. Because of its unique molecular architecture—featuring a central thioether linkage flanked by two terminal amide groups—it requires specialized disposal protocols to prevent the release of highly toxic combustion byproducts. It is tracked under the EPA's Toxic Substances Control Act (TSCA) inventory, making strict cradle-to-grave chemical tracking mandatory.

As a Senior Application Scientist, I approach laboratory safety and chemical logistics not merely as a set of regulatory hurdles, but as an integral component of scientific integrity. Proper handling and disposal of sulfur-containing amides require a deep understanding of their molecular behavior under stress.

Below is the definitive operational guide for the safe handling, spill response, and final disposal of Propanamide, 3,3'-thiobis- .

Executive Summary & Chemical IdentityPropanamide, 3,3'-thiobis- (commonly known as 3,3'-thiodipropionamide) is a versatile aliphatic thioether utilized in medicinal chemistry, drug development, and polymer science[1]. Because of its unique molecular architecture—featuring a central thioether linkage flanked by two terminal amide groups—it requires specialized disposal protocols to prevent the release of highly toxic combustion byproducts[2]. It is tracked under the EPA's Toxic Substances Control Act (TSCA) inventory, making strict cradle-to-grave chemical tracking mandatory[3].

Table 1: Physicochemical & Hazard Profile

Property	Value	Operational Implication
Chemical Name	Propanamide, 3,3'-thiobis-	Primary identifier for EHS logging.
CAS Registry Number	5459-10-9	Must be clearly visible on all waste labels.
Molecular Formula	C₆H₁₂N₂O₂S	Indicates presence of S and N heteroatoms.
Molecular Weight	176.24 g/mol	Used to calculate stoichiometric waste generation.
Physical State	Solid	Dust generation is the primary exposure route.
Thermal Byproducts	SO₂, SO₃, NO, NO₂, CO, CO₂	Mandates incineration with alkaline scrubbing.

Mechanistic Toxicology & Hazard Rationale

To handle this compound safely, one must understand the causality behind its hazards. Historical bioassay data indicates specific toxicity and repellency profiles in biological models, reinforcing the critical need to prevent environmental release[1].

The primary danger arises during thermal degradation. If this compound is improperly disposed of via standard burning or low-temperature ashing, the incomplete combustion of the thioether (C-S-C) and amide (-CONH₂) groups will generate hydrogen sulfide (H₂S) and low-molecular-weight mercaptans. High-temperature incineration forces complete oxidation, converting the molecule entirely into sulfur oxides (SOx) and nitrogen oxides (NOx)[2]. Because these gases are the primary drivers of acid rain and acute respiratory distress, the incinerator must be equipped with an active alkaline scrubber to neutralize the exhaust.

Step-by-Step Operational Methodologies

Protocol A: Immediate Spill Response & Decontamination

Objective: Contain solid particulates, prevent aerosolization, and decontaminate the surface.

• Evacuate and Ventilate : Immediately clear the area of non-essential personnel. Ensure the laboratory fume hood or local exhaust ventilation is operating at maximum capacity.

  • Causality: This mitigates the inhalation risks of any aerosolized particulates.

• PPE Donning : Responders must don nitrile gloves (double-gloved), a particulate respirator (N95 or P100), and splash-proof safety goggles.

• Mechanical Collection : Use a spark-proof, non-friction scoop to transfer the solid material into a wide-mouth high-density polyethylene (HDPE) container.

  • Causality: Sweeping with a standard broom creates friction and aerosolizes the fine powder, increasing inhalation exposure and potential dust deflagration risks.

• Chemical Decontamination : Wipe the affected surface with a damp absorbent pad (using water or a mild laboratory detergent). Place all used pads into the designated hazardous waste container.

• System Validation : After mechanical collection and wet wiping, run a secondary dry wipe over the surface and inspect under adequate lighting. A clean, residue-free dry wipe self-validates that successful macroscopic decontamination has been achieved.

Protocol B: Routine Laboratory Disposal Preparation

Objective: Safely package and stage the chemical for permanent thermal destruction.

• Chemical Segregation : Isolate the compound from strong oxidizing agents (e.g., peroxides, permanganates, concentrated nitric acid).

  • Causality: The central thioether linkage is highly susceptible to oxidation. Mixing with oxidizers can trigger an exothermic reaction, forming sulfoxides or sulfones and potentially over-pressurizing sealed waste containers.

• Primary Containment : Deposit the chemical into a chemically compatible waste receptacle. HDPE is preferred over metal.

  • Causality: Metal containers can degrade over time if trace moisture reacts with the thioether to form weak acidic byproducts; HDPE provides superior broad-spectrum chemical resistance.

• Labeling : Affix a hazardous waste tag specifying "Propanamide, 3,3'-thiobis- (CAS 5459-10-9)". Check the boxes for "Toxic" and "Environmental Hazard".

• Thermal Destruction (Incineration) : Coordinate with your Environmental Health and Safety (EHS) department for transfer to a licensed facility. The material must be destroyed in a chemical incinerator equipped with an afterburner (>850°C) and an alkaline scrubber.

• System Validation : The disposal workflow is formally validated when the EHS department receives a Certificate of Destruction (CoD) from the incineration facility. This document certifies that the scrubber effluent pH remained neutral (pH 6.5–7.5) during destruction, proving that all SOx/NOx emissions were successfully neutralized.

Disposal Workflow Visualization

The following diagram illustrates the logical progression of the chemical from waste generation to safe environmental release, emphasizing the critical emission control steps.

Workflow for Propanamide, 3,3'-thiobis- disposal, emphasizing thermal destruction and scrubbing.

References

• National Institutes of Health (NIH). "3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567 - PubChem." PubChem Database. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Toxic Substances Control Act (TSCA) Chemical Substance Inventory." EPA.gov. Available at:[Link]

• U.S. Department of Agriculture (USDA). "Toxicity, Repellency or Phytotoxicity of 979 Chemicals to Birds, Mammals and Plants." APHIS NWRC Chemical Effects Database. Available at:[Link]

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Personal protective equipment for handling Propanamide, 3,3'-thiobis-

As a Senior Application Scientist, I have designed this operational guide to move beyond the static limitations of a standard Safety Data Sheet (SDS). When handling Propanamide, 3,3'-thiobis- (CAS 5459-10-9)—a sulfur-containing organic compound frequently utilized in medicinal chemistry and drug development[1]—standard precautions are insufficient without understanding why they are deployed.

This guide establishes a self-validating protocol that integrates physicochemical causality with operational logistics, ensuring strict compliance with the OSHA Laboratory Standard (29 CFR 1910.1450)[2].

Physicochemical Hazard Profile & Causality

Understanding the molecular behavior of Propanamide, 3,3'-thiobis- is critical for designing an effective safety strategy. The presence of both thioether and primary amide functional groups dictates its reactivity, stability, and exposure risks.

Table 1: Physicochemical Hazard Profile

Property	Value / Characteristic	Safety Implication & Causality
CAS Number	5459-10-9	Unique identifier for safety tracking and EHS inventory logging[1].
Molecular Formula	C₆H₁₂N₂O₂S	Contains sulfur and nitrogen; high-temperature combustion will yield highly toxic SOₓ and NOₓ gases.
Physical State	Solid (Crystalline Powder)	Prone to aerosolization and static cling; presents a significant inhalation and ocular hazard if mishandled.
Functional Groups	Thioether, Primary Amide	Thioethers can act as skin sensitizers and increase the molecule's lipophilicity, facilitating dermal penetration if dissolved in organic solvents.

Personal Protective Equipment (PPE) Matrix

Standard PPE selection must be driven by mechanistic justification. The following matrix outlines the required equipment to establish a robust barrier against the specific hazards of this compound, aligning with NIOSH and OSHA guidelines[2][3].

Table 2: PPE Specification and Mechanistic Justification

PPE Category	Specification	Mechanistic Justification
Hand Protection	Double Nitrile Gloves (≥0.11 mm thickness)	Nitrile prevents breakthrough from organic solvents (e.g., DMSO, DMF) commonly used to dissolve the compound. Double gloving provides a fail-safe against micro-tears during cleanup[4].
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against mechanical irritation from aerosolized powder and chemical burns from accidental splashes during solvent addition.
Body Protection	Flame-Resistant (FR) Lab Coat	Mitigates risk from combustible dust ignition and prevents microscopic powder accumulation on street clothing.
Respiratory	N95/P100 Particulate Respirator	Mandatory only if handling outside a fume hood. Filters out aerosolized micro-particles to prevent mucosal and lower respiratory tract irritation[3].

Operational Workflow: Step-by-Step Methodology

Safety is an active, continuous process. This workflow ensures that every step is a self-validating system, minimizing the risk of exposure during formulation or synthesis.

Phase 1: Pre-Experiment Setup

• Engineering Controls: Verify that the Class II chemical fume hood is operational with a face velocity between 80–120 feet per minute (fpm). This ensures aerosolized particulates are captured before reaching your breathing zone[2].

• Workspace Clearance: Remove incompatible materials from the hood, particularly strong oxidizing agents, which can react exothermically with the thioether moiety.

• PPE Assembly: Don the prescribed double nitrile gloves, splash goggles, and FR lab coat before opening the primary container.

Phase 2: Handling and Weighing

• Static Mitigation: Use a static-dissipative weighing boat and an anti-static micro-spatula. Because Propanamide, 3,3'-thiobis- is a crystalline powder, static charge can cause it to aerosolize or adhere to gloves, drastically increasing exposure risk.

• Precision Weighing: Weigh the exact required mass strictly inside the fume hood to prevent environmental contamination of the general laboratory space.

• Container Integrity: Seal the primary chemical container immediately after use to prevent moisture ingress, which can lead to gradual hydrolytic degradation.

Phase 3: Dissolution and Reaction

• Solvent Addition: Transfer the powder to the reaction vessel. When adding organic solvents, do so slowly to mitigate potential localized exothermic dissolution or splashing.

• Containment: Cap the reaction vessel securely before removing it from the fume hood for downstream analysis (e.g., LC-MS or cell culture assays).

Phase 4: Post-Experiment Cleanup

• Surface Decontamination: Wipe down the balance and fume hood surfaces with a 10% bleach solution followed by 70% ethanol. This chemically neutralizes residual thioether compounds and removes organic residues.

• Doffing Protocol: Remove the outer layer of nitrile gloves inside the fume hood, turning them inside out to trap any microscopic powder, and dispose of them directly into the solid hazardous waste container[4].

Process Visualization

Workflow for the safe handling and disposal of Propanamide, 3,3'-thiobis- in laboratory settings.

Spill Response and Disposal Plan

Accidental releases require immediate, calculated action to prevent systemic contamination.

Spill Containment Protocol (Solid Powder)

• Isolate the Area: Alert nearby personnel and restrict access to the spill zone.

• Suppress Aerosolization: Do NOT use water initially, as it can spread the chemical and create a slippery, concentrated residue. Instead, gently cover the powder with a damp absorbent pad or vermiculite to suppress dust generation.

• Mechanical Collection: Use a non-sparking brush and dustpan to sweep the material. Avoid vigorous sweeping, which can re-aerosolize the powder into the breathing zone.

• Packaging: Transfer the collected waste and the contaminated brush/dustpan into a sealable, compatible hazardous waste container.

Waste Disposal Logistics

• Segregation: Classify the waste strictly as "Sulfur-Containing Organic Waste." Do not mix it with halogenated waste streams. This prevents dangerous cross-contamination and reduces institutional disposal costs.

• Labeling: Clearly label the container with: "Hazardous Waste: Propanamide, 3,3'-thiobis- (Toxic/Irritant)."

• Final Destruction: Coordinate with your Environmental Health and Safety (EHS) department for high-temperature incineration. Because combustion of this compound generates toxic SOₓ and NOₓ gases, it necessitates specialized industrial scrubbers during destruction[4].

References

• PubChem. "3,3'-Thiodipropionamide | C6H12N2O2S | CID 79567" National Center for Biotechnology Information (NCBI). URL: [Link]

• Inxight Drugs. "3,3'-THIODIPROPIONAMIDE" National Center for Advancing Translational Sciences (NCATS). URL: [Link]

• Occupational Safety and Health Administration (OSHA). "1910.1450 - Occupational exposure to hazardous chemicals in laboratories." United States Department of Labor. URL: [Link]

• Centers for Disease Control and Prevention (CDC). "NIOSH Pocket Guide to Chemical Hazards." National Institute for Occupational Safety and Health (NIOSH). URL: [Link]

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